Azidopentanoic acid

Core Science & Biosynthesis

Technical Whitepaper: 5-Azidopentanoic Acid as a Versatile Click Chemistry Linker

Executive Summary

5-Azidopentanoic acid (CAS 79583-98-5) is a heterobifunctional linker critical to modern bioconjugation and targeted protein degradation (TPD) strategies. Characterized by a terminal carboxyl group and a bioorthogonal azide moiety separated by a hydrophobic

alkyl chain, it serves as a fundamental building block for PROTACs (Proteolysis Targeting Chimeras), antibody-drug conjugates (ADCs), and surface immobilization workflows. This guide provides an exhaustive technical analysis of its physicochemical properties, safety protocols regarding organic azides, and validated experimental workflows for synthesis and conjugation.

Part 1: Physicochemical Profile & Stability

The utility of 5-azidopentanoic acid lies in its dual reactivity : the carboxyl group allows for standard amide coupling (via EDC/NHS), while the azide group enables chemoselective "Click" chemistry (CuAAC or SPAAC).

Table 1: Technical Specifications

Property	Specification
CAS Number	79583-98-5
IUPAC Name	5-Azidopentanoic acid
Molecular Formula
Molecular Weight	143.14 g/mol
Appearance	Colorless to pale yellow liquid (or low-melting solid)
Solubility	Soluble in DMSO, DMF, MeOH, DCM, Ethyl Acetate
Boiling Point	~110°C (at reduced pressure) – Do not distill
Storage	-20°C, inert atmosphere, protected from light
Stability	Shock-sensitive if concentrated; stable in dilute solution

Stability Analysis: The C/N Ratio Rule

Safety is paramount when handling organic azides. The stability of 5-azidopentanoic acid is borderline and requires strict adherence to the Carbon-to-Nitrogen (C/N) Ratio Rule :

For 5-azidopentanoic acid (

):

• (Carbons)
• (Oxygens)
• (Nitrogens)[1]

• Ratio:

Interpretation: Since the ratio is

, this compound is potentially unstable . It can be synthesized and isolated but should never be distilled or heated neat. It is best stored and handled as a solution.

Part 2: Synthesis & Activation Workflows

The synthesis of 5-azidopentanoic acid typically proceeds via nucleophilic substitution (

) of 5-bromopentanoic acid. Below is a field-validated protocol designed to maximize safety and yield.

Diagram 1: Synthesis and Conjugation Workflow

Figure 1: Step-wise workflow from precursor synthesis to protein conjugation and Click reaction.

Protocol 1: Synthesis from 5-Bromopentanoic Acid

Safety Note: Perform all steps behind a blast shield. Use plastic spatulas; avoid metal contact with azides.

• Reagents: 5-Bromopentanoic acid (1.0 eq), Sodium Azide (

  , 1.5 eq), DMF (Dimethylformamide).

• Procedure:

  • Dissolve 5-bromopentanoic acid in DMF (0.5 M concentration).

  • Carefully add solid

    .

  • Heat the mixture to 60°C for 12–16 hours. Do not exceed 80°C.

  • Workup: Cool to room temperature. Dilute with 5 volumes of water. Acidify carefully to pH ~2 with dilute HCl.

  • Extraction: Extract 3x with Diethyl Ether or Ethyl Acetate.

  • Washing: Wash combined organics with brine to remove DMF. Dry over

    .

  • Concentration: Remove solvent under reduced pressure at room temperature . Do not heat the rotary evaporator bath.

  • Yield: Typically >90% as a pale oil.

Protocol 2: EDC/NHS Activation (Protein Labeling)

To attach the linker to a protein (e.g., an E3 ligase or antibody), the carboxylic acid must be activated.

• Activation:

  • Dissolve 5-azidopentanoic acid in dry DMSO or DMF (100 mM).

  • Add EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide, 1.2 eq) and NHS (N-Hydroxysuccinimide, 1.2 eq).

  • Stir at Room Temperature (RT) for 4 hours.

• Coupling:

  • Add the activated mixture (10-20 fold molar excess) to the protein solution (1-10 mg/mL in PBS, pH 7.4). Ensure buffer is amine-free (no Tris/Glycine).

  • Incubate 2 hours at RT or overnight at 4°C.

  • Purification: Desalt via Zeba spin column or dialysis to remove unreacted azide.

Part 3: Applications in PROTAC Development

5-Azidopentanoic acid is a "workhorse" linker in PROTAC development. Its 5-carbon chain provides a specific spatial separation (~6-8 Å) between the E3 ligase ligand (e.g., Thalidomide or VHL ligand) and the Target Protein ligand.

Mechanistic Role

In PROTACs, the linker length determines the stability of the ternary complex (Target:PROTAC:Ligase).

• Too Short: Steric clash prevents complex formation.

• Too Long: "Hook effect" dominates; entropic penalty reduces degradation efficiency.

• 5-Carbon Chain: Often optimal for linear flexibility without excessive floppiness.

Diagram 2: PROTAC Mechanism of Action

Figure 2: The PROTAC ternary complex. The 5-azidopentanoic acid linker (yellow) bridges the Target and Ligase.

Protocol 3: Copper-Catalyzed Click Reaction (CuAAC)

Once the 5-azidopentanoic acid is attached to one ligand (e.g., VHL ligand), it is conjugated to an alkyne-functionalized partner.

• Components:

  • Azide: Functionalized Ligand-Linker-Azide.

  • Alkyne: Target Ligand-Alkyne.

  • Catalyst:

    (1 mM) + Sodium Ascorbate (5 mM).

  • Ligand: THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) (2 mM). THPTA protects proteins/biomolecules from oxidative damage by Cu(I).[2]

• Conditions:

  • Mix in

    -BuOH/Water (1:1) or DMSO/Water.

  • Incubate 1 hour at RT.

  • Monitor by LC-MS for formation of the 1,2,3-triazole product.

References

• BenchChem. Application Notes and Protocols for Protein Labeling with 5-Azidopentanoic Acid. (2025).

• Biotium. Labeling Proteins with Dye Amine via EDC Coupling. (2021).[3]

• National Institutes of Health (NIH). Click chemistry in the development of PROTACs. PMC Review. (2023).[4][5]

• Stanford Environmental Health & Safety. Information on Azide Compounds & C/N Ratio Safety.

• Royal Society of Chemistry. Synthesis of linkers and diazides. RSC Chemical Biology.[5] (2024).[6]

• MedChemExpress. 5-Azidopentanoic acid Product & Safety Data.

Sources

• 1. researchgate.net [researchgate.net]
• 2. lumiprobe.com [lumiprobe.com]
• 3. biotium.com [biotium.com]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 5. Click chemistry in the development of PROTACs - RSC Chemical Biology (RSC Publishing) [pubs.rsc.org]
• 6. ckgas.com [ckgas.com]

The Definitive Guide to C5-Azido Linkers: Nomenclature, Synthesis, and Application

Topic: 5-Azidopentanoic acid vs 5-Azidovaleric acid synonyms Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: Resolving the Nomenclature Conflict

In the cataloging of chemical reagents, redundancy often masquerades as variety. 5-Azidopentanoic acid and 5-Azidovaleric acid are identical chemical entities.

• 5-Azidopentanoic acid: The IUPAC systematic name based on the five-carbon alkane chain (pentane).

• 5-Azidovaleric acid: The trivial (common) name derived from valeric acid (pentanoic acid), historically named after the Valerian plant.

For the purpose of drug discovery—specifically in PROTACs, Antibody-Drug Conjugates (ADCs), and Click Chemistry—these terms are interchangeable. This guide treats them as a singular functional unit (referenced herein as 5-Az-C5 ), focusing on its critical role as a flexible, medium-length spacer for bio-orthogonal conjugation.

Chemical Identity & Physicochemical Profile

Before integrating this linker into a workflow, its fundamental properties must be verified to ensure compatibility with reaction conditions (solubility, pH stability).

Identity Matrix

Parameter	Detail
CAS Number	79583-98-5
IUPAC Name	5-Azidopentanoic acid
Common Synonyms	5-Azidovaleric acid; Azido-C5-acid; -Azidopentanoic acid
Molecular Formula
Molecular Weight	143.14 g/mol
Appearance	Colorless to pale yellow viscous oil
Solubility	Soluble in DMSO, DMF, MeOH, DCM; Limited solubility in water (acidic pH)

Nomenclature Visualization

The following diagram illustrates the convergence of naming conventions into a single structural identity.

Figure 1: Nomenclature convergence map confirming that trivial and systematic roots lead to the identical CAS registry number.

Synthesis and Activation Protocols

While 5-Az-C5 is commercially available, in-house synthesis is often required for scale-up or to ensure fresh activation. The most robust route utilizes Ethyl 5-bromovalerate as the precursor to avoid the purification difficulties associated with the amphiphilic nature of the free acid.

Protocol A: Synthesis of 5-Azidopentanoic Acid (Scale: 10 mmol)

Rationale: Direct displacement on the bromo-acid can lead to difficult extractions. Using the ester allows for easy organic phase washing before the final hydrolysis.

• Azidation:

  • Dissolve Ethyl 5-bromovalerate (2.09 g, 10 mmol) in anhydrous DMF (15 mL).

  • Add Sodium Azide (

    ) (1.30 g, 20 mmol, 2.0 eq). Caution: See Safety Section.

  • Stir at 60°C for 12 hours under

    atmosphere.

  • Workup: Dilute with

    (50 mL), extract with (3 x 30 mL). Wash combined organics with brine, dry over , and concentrate. Yields Ethyl 5-azidopentanoate (quant).

• Hydrolysis:

  • Dissolve the crude ester in THF/MeOH/

    (3:1:1, 20 mL).

  • Add LiOH·

    (1.2 g, 30 mmol). Stir at RT for 4 hours.

  • Workup: Acidify to pH 2 with 1M HCl. Extract with EtOAc (3 x 30 mL). Dry and concentrate.

  • Result: Pure 5-Azidopentanoic acid (Oil).[1]

Protocol B: NHS-Ester Activation (Bioconjugation Ready)

To couple this linker to lysine residues or N-terminal amines of proteins/E3 ligase ligands, it must be converted to an N-hydroxysuccinimide (NHS) ester.

• Reaction Setup:

  • Dissolve 5-Azidopentanoic acid (143 mg, 1.0 mmol) in dry DCM (5 mL).

  • Add N-Hydroxysuccinimide (NHS) (126 mg, 1.1 mmol).

  • Add EDC·HCl (210 mg, 1.1 mmol) (or DCC).

• Execution:

  • Stir at RT for 12 hours.

  • Purification: The reaction can often be used crude if EDC is used (water-soluble urea byproduct). For high purity, perform flash chromatography (Hexane/EtOAc).

  • Storage: Store at -20°C under Argon. Hydrolysis sensitive.

Mechanism of Action: The Click Chemistry Interface

The utility of 5-Az-C5 lies in its bio-orthogonality . The azide moiety is inert to biological nucleophiles (amines, thiols) but reacts rapidly with alkynes.

Reaction Pathway Visualization

The following diagram details the two primary modes of conjugation: Copper-Catalyzed (CuAAC) and Strain-Promoted (SPAAC).[2]

Figure 2: Mechanistic pathways for conjugating 5-Az-C5 via CuAAC (Catalytic) and SPAAC (Strain-promoted) chemistries.

Applications in Drug Discovery[5][6]

PROTAC Linker Design

In Proteolysis Targeting Chimeras (PROTACs), linker length determines the stability of the Ternary Complex (Target:PROTAC:E3 Ligase).

• Why C5? The 5-carbon chain (~6-7 Å) offers a "Goldilocks" zone—short enough to induce cooperativity between the E3 ligase and the target protein, but flexible enough to avoid steric clashes.

• Case Study (ARV-771): While ARV-771 utilizes a complex linker system, analogues often employ 5-azidopentanoic acid to screen linker length. The acid end couples to the VHL or CRBN ligand (E3 anchor), leaving the azide free to "click" onto a library of warheads (target ligands).

Antibody-Drug Conjugates (ADCs)

5-Az-C5 is utilized in site-specific conjugation .

• Engineering: An antibody is engineered with a non-natural amino acid (e.g., p-azidomethyl-L-phenylalanine) or a specific glycan tag.

• Conjugation: The 5-Azidopentanoic acid (attached to the cytotoxic payload) is clicked onto the antibody.

• Advantage: This yields a homogeneous Drug-to-Antibody Ratio (DAR), unlike random lysine conjugation.

Safety & Handling: The "Rule of Six" Analysis

Organic azides possess high potential energy. Safety is determined by the Carbon/Nitrogen (

) ratio.[3]

For 5-Azidopentanoic acid (

):

• Ratio:

Interpretation:

• Ratio < 1: Explosive (Do not isolate).

• Ratio 1 - 3: Energetic but manipulatable. Store cold, avoid neat heating, keep dilute.[3]

• Ratio > 3: Generally stable.

Protocol Mandate:

• Storage: -20°C.

• Handling: Use a safety shield.[4][5] Do not distill. Avoid contact with metals (especially Copper/Lead) in waste streams to prevent heavy metal azide formation.[5]

• Disposal: Quench excess azide with 10% Sodium Nitrite/H2SO4 or specific commercial quenching buffers before disposal.

References

• National Institutes of Health (NIH). (2023). Click chemistry in the development of PROTACs. PMC. Retrieved from [Link]

• University of California, Santa Cruz (UCSC). (n.d.). Safety Guidelines for Organic Azides. Retrieved from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. KIT - IOC - Bräse - Research - Research interests - Azide [ioc.kit.edu]

The Architect of Connectivity: A Technical Deep Dive into 5-Azidopentanoic Acid

Executive Summary

5-Azidopentanoic acid (CAS: 79583-98-5) represents a foundational "staple" in the toolkit of chemical biology and medicinal chemistry.[1] As a heterobifunctional linker, it bridges the gap between classical amide chemistry and bio-orthogonal "Click" chemistry. Its specific 5-carbon alkyl chain offers a precise spatial separation (

7-9 Å) that minimizes steric hindrance without introducing the hydrophilicity associated with PEG linkers. This guide dissects its structural properties, synthesis, and critical role in PROTAC (Proteolysis Targeting Chimera) development.[2]

Part 1: Chemical Anatomy & Physicochemical Profile

The utility of 5-azidopentanoic acid lies in its dual-reactivity.[3] It possesses a nucleophilic-susceptible carboxyl head (for attachment to amines/hydroxyls) and an electrophilic-susceptible azide tail (for cycloaddition).

Structural Specifications

Property	Data
IUPAC Name	5-Azidopentanoic acid
CAS Number	79583-98-5
Molecular Formula
Molecular Weight	143.14 g/mol
Physical State	Colorless to pale yellow oil
Solubility	Soluble in DMF, DMSO, MeOH, DCM; Sparingly soluble in water
pKa	4.8 (Carboxylic acid)
Boiling Point	>200°C (Decomposes) - Do not distill
Storage	-20°C, inert atmosphere (Ar/N2), protect from light

Mechanistic Reactivity Logic

The molecule functions as a logic gate in synthesis:

• Carboxyl Activation: The carboxylic acid is typically activated first (e.g., via NHS/EDC) to react with primary amines (Lysine residues or N-termini).

• Bio-orthogonal Click: The installed azide remains inert to biological nucleophiles/electrophiles until exposed to an alkyne (CuAAC) or cyclooctyne (SPAAC).

Figure 1: Functional anatomy of 5-azidopentanoic acid, highlighting the segregation of reactive centers.

Part 2: Synthesis Protocol (The "Expertise" Pillar)

While commercially available, in-house synthesis is often required for scale-up or isotopic labeling. The standard route utilizes a nucleophilic substitution (

) on 5-bromovaleric acid.

Safety Pre-requisite (Self-Validating System)

CRITICAL WARNING: Organic azides can be explosive.[3] The "Rule of Six" suggests

for safety. For 5-azidopentanoic acid, . This indicates the compound is energy-rich .

• Validation: Never concentrate to dryness with heat.

• Validation: Use a blast shield during heating.

• Validation: Do not use metal spatulas (potential for heavy metal azide formation).

Step-by-Step Methodology

Reaction:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 5-bromovaleric acid (1.0 eq, e.g., 1.81 g, 10 mmol) in anhydrous DMF (10 mL, 1.0 M concentration).

  • Why DMF? High dielectric constant promotes dissociation of

    and stabilizes the transition state of the reaction.

• Azidation: Carefully add Sodium Azide (

  ) (1.5 eq, 0.975 g, 15 mmol).

  • Caution:

    is acutely toxic. Avoid contact with acid (forms gas).

• Reaction: Heat the mixture to 60°C for 12–16 hours behind a blast shield.

  • Monitoring: Check via TLC (stained with Bromocresol Green for acid or triphenylphosphine/ninhydrin for azide).

• Workup (The Purification Logic):

  • Dilute reaction with 50 mL water (dissolves excess salts).

  • Acidify to pH ~2 with 1M HCl (ensures carboxylic acid is protonated for organic extraction).

  • Extract 3x with Ethyl Acetate or Diethyl Ether.

  • Wash combined organics with 5% LiCl (removes DMF) and Brine.

  • Dry over

    , filter, and concentrate carefully under reduced pressure at <30°C.

• Yield: Expect >90% yield of a pale yellow oil.

Figure 2: Synthesis workflow emphasizing the critical extraction and acidification steps for high yield.

Part 3: Applications in Drug Discovery (PROTACs)

5-Azidopentanoic acid is a premier "Linker" candidate in PROTAC design.

The Linkerology Logic

In PROTACs, the linker is not passive; it dictates the ternary complex stability (Target-PROTAC-E3 Ligase).[4]

• Why 5-Azidopentanoic Acid?

  • Length: The C5 chain provides a "Goldilocks" distance. Shorter chains may prevent the E3 ligase and Target from meeting; longer PEG chains can induce entropic penalties or wrap around the protein.

  • Hydrophobicity: Unlike PEG (hydrophilic), the alkyl chain interacts differently with protein surface patches, potentially improving cell permeability (logP).

Experimental Workflow: Constructing a PROTAC

Scenario: Linking a VHL Ligand (E3 recruiter) to a Warhead (Target binder).

• Step A: Amide Coupling

  • Activate 5-azidopentanoic acid with EDC/NHS in DCM.

  • React with the amine-functionalized VHL Ligand.

  • Result: VHL-Linker-Azide.

• Step B: Click Reaction (CuAAC)

  • Synthesize the Warhead with a terminal alkyne.

  • React VHL-Linker-Azide with Warhead-Alkyne using

    / Sodium Ascorbate / THPTA (ligand).

  • Result: Final PROTAC with a triazole core.

Figure 3: Convergent synthesis strategy for PROTACs utilizing 5-azidopentanoic acid as the central bridge.

Part 4: Troubleshooting & Stability

Issue	Probable Cause	Corrective Action
Low Yield in Amide Coupling	Carboxyl group not fully activated; Hydrolysis of NHS ester.	Use dry solvents (DCM/DMF). Add DIPEA. Use HATU instead of EDC/NHS for difficult amines.
Precipitate in Click Reaction	Copper disproportionation or ligand instability.	Maintain Cu(I) state with excess Sodium Ascorbate. Use THPTA or TBTA ligands to solubilize Cu.
Degradation of Linker	Light exposure or heat.	Store in amber vials at -20°C. Avoid rotary evaporation >40°C.
Incomplete Click	Steric hindrance at the azide.	Increase temperature to 37°C or 40°C. Switch to SPAAC (cyclooctyne) if Cu toxicity is an issue for live cells.

References

• Synthesis & Properties: Cayman Chemical. 5-Azidopentanoic Acid Product Information. Link

• Click Chemistry Mechanism: Rostovtsev, V. V., et al.[5][6] "A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective 'Ligation' of Azides and Terminal Alkynes." Angewandte Chemie International Edition, 2002.[5] Link

• PROTAC Linkerology: Maple, H. J., et al. "Automated chemical synthesis of peptidic PROTACs." MedChemComm, 2019. Link

• Azide Safety: Bräse, S., et al. "Organic Azides: An Exploding Diversity of a Unique Class of Compounds." Angewandte Chemie, 2005. Link

• General Protocol: Sigma-Aldrich. 5-Azidopentanoic acid Specification Sheet. Link

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CAS 79583-98-5: 5-azido-Pentanoic acid | CymitQuimica [cymitquimica.com]
• 4. The Essential Role of Linkers in PROTACs [axispharm.com]
• 5. Click Chemistry [organic-chemistry.org]
• 6. scispace.com [scispace.com]

Beyond Chain Length: Physicochemical and Functional Divergence of C5 vs. C6 Azide Linkers

Executive Technical Summary

In the design of antibody-drug conjugates (ADCs), proteolysis-targeting chimeras (PROTACs), and surface-functionalized biosensors, the selection of a linker is often treated as a trivial variable. However, the choice between 5-Azidopentanoic acid (C5) and 6-Azidohexanoic acid (C6) represents a critical decision point that impacts solubility, supramolecular organization, and safety profiles.

While both molecules serve as heterobifunctional linkers (carboxylic acid for amine targeting; azide for bioorthogonal "click" chemistry), they are not interchangeable. This guide delineates the mechanistic differences driven by the "Odd-Even Effect" in solid-state packing, the "Rule of Six" in energetic safety, and their distinct metabolic behaviors.

Feature	5-Azidopentanoic Acid (C5)	6-Azidohexanoic Acid (C6)
CAS Number	79597-80-9	159939-09-8
Chain Length	~7.5 Å (extended)	~8.8 Å (extended)
SAM Packing	Disordered (Frustrated packing)	Ordered (High density, crystalline-like)
Safety (C/N Ratio)	1.66 (Borderline energetic)	2.0 (Meets "Rule of Six" threshold)
Primary Utility	Intramolecular crosslinking; Compact probes	Surface coating; Intermolecular conjugation

Physicochemical Divergence: The Odd-Even Effect[1]

The most profound difference between C5 and C6 linkers arises in surface chemistry, specifically in the formation of Self-Assembled Monolayers (SAMs) on gold or oxide surfaces.

The "Odd-Even" Parity Rule

When these molecules anchor to a surface via their carboxylic acid headgroups (or converted thiols), the alkyl chain orientation is dictated by the carbon count.

• Even Chains (C6): The terminal azide group orients away from the surface interface at a specific angle (typically ~30° tilt), allowing for maximizing van der Waals forces between chains. This results in a crystalline-like, hydrophobic barrier.

• Odd Chains (C5): The terminal group orientation is sterically frustrated, preventing optimal inter-chain packing. This leads to "liquid-like" disordered monolayers with lower thermal stability and higher permeability to background solvents.

Application Insight: If your goal is to create a passivation layer that resists non-specific protein binding (fouling), C6 is chemically superior . If you require a disordered surface to prevent steric crowding of a large capture protein, C5 may offer kinetic advantages .

Safety & Energetics: The "Rule of Six"

Organic azides are energy-rich functional groups. In scale-up synthesis (>5g), the stability of the molecule becomes a safety critical quality attribute (CQA).

The empirical "Rule of Six" states that organic azides are generally safe to handle if the ratio of Carbon atoms to Azide nitrogens is

2 (or roughly 6 carbons per azide group).[1]

• 5-Azidopentanoic Acid: 5 Carbons / 3 Nitrogens = Ratio 1.66.

  • Risk:[1] Higher energy density. While stable at room temperature, it has a lower onset temperature for decomposition.[1] Distillation is hazardous.

• 6-Azidohexanoic Acid: 6 Carbons / 3 Nitrogens = Ratio 2.0.

  • Risk:[1] Moderate. It sits exactly on the safety threshold. It is significantly more stable during rotary evaporation and elevated temperature coupling reactions.

Protocol Mandate: Never distill 5-azidopentanoic acid. Purification must be performed via silica gel chromatography or acid-base extraction.

Synthetic Pathways & Impurity Profiles

Understanding the source of your linker dictates the impurity profile that may interfere with downstream bioconjugation.

Diagram 1: Synthetic Logic and Impurity Flow

Visualization of the two primary routes: Lactone Ring Opening vs. Nucleophilic Substitution.

Caption: Comparative synthetic routes. Route A (Lactone) risks polymerization impurities; Route B (Bromo-acid) risks residual halides which can poison Copper catalysts in CuAAC.

Experimental Protocols

Protocol A: Self-Validating Synthesis of 6-Azidohexanoic Acid

This protocol uses the Bromo-acid route (Route B) as it is more robust for lab-scale generation without polymerization risks.

Reagents:

• 6-Bromohexanoic acid (1.0 eq)

• Sodium Azide (1.5 eq) [WARNING: Toxic/Explosive]

• DMF (Solvent)[2][3][4]

• DCM/0.1 M HCl (Extraction)[3]

Step-by-Step Workflow:

• Dissolution: Dissolve 6-bromohexanoic acid (1.95 g, 10 mmol) in DMF (10 mL).

• Activation: Add Sodium Azide (0.975 g, 15 mmol) slowly. Safety: Use a plastic spatula, not metal.

• Reaction: Heat to 85°C for 3-4 hours behind a blast shield.

• Quench & Extract:

  • Dilute with DCM (50 mL).

  • Wash with 0.1 M HCl (3 x 30 mL). Crucial: Acidic wash ensures the carboxylic acid is protonated (COOH) to partition into the organic layer, while excess NaN3 remains in the aqueous layer as hydrazoic acid (handle in fume hood).

• Drying: Dry organic layer over MgSO4, filter, and concentrate without heat (rotovap bath < 30°C).

Validation (The "Go/No-Go" Check):

• IR Spectroscopy: Look for the strong, distinct Azide stretch at ~2100 cm⁻¹ . If this peak is weak, substitution failed.

• 1H NMR: The triplet corresponding to

  -protons next to the bromide (~3.4 ppm) should shift upfield to ~3.25 ppm (next to azide).

Protocol B: Quantitative CuAAC Labeling (Click Chemistry)

Standardized for linking the Azido-acid to an Alkyne-functionalized protein or peptide.

Reaction Matrix:

• Substrate: Alkyne-Protein (50 µM in PBS).

• Linker: 6-Azidohexanoic acid (500 µM, 10 eq).

• Catalyst System:

  • CuSO4 (1 mM)

  • THPTA Ligand (5 mM) – Essential to protect protein from oxidation.

  • Sodium Ascorbate (5 mM) – Freshly prepared.

Procedure:

• Premix CuSO4 and THPTA ligand. Incubate 5 mins (Complex formation).

• Add Azido-acid to Alkyne-Protein solution.

• Add Cu-Ligand complex.

• Initiate with Sodium Ascorbate.

• Incubate 1 hour at RT in dark.

• Quench: Add EDTA (10 mM) to strip copper.

Decision Matrix: Selecting the Correct Linker

Do not choose randomly. Use this logic flow to determine the appropriate linker for your specific application.

Diagram 2: Selection Logic Flow

Caption: Decision tree for linker selection. C6 is the default for surfaces and scale-up; C5 is reserved for specialized small-scale, compact crosslinking.

References

• Lutz, J. F. (2007). 1,3-Dipolar Cycloadditions of Azides and Alkynes: A Universal Ligation Tool in Polymer and Materials Science. Angewandte Chemie International Edition. Link

• Love, J. C., et al. (2005). Self-Assembled Monolayers of Thiolates on Metals as a Form of Nanotechnology. Chemical Reviews. Link (Authoritative source on Odd-Even effects in SAMs).

• Bräse, S., et al. (2005). Organic Azides: An Exploding Diversity of a Unique Class of Compounds. Angewandte Chemie. Link (Source for Safety/Energetics and C/N ratios).

• Prescher, J. A., & Bertozzi, C. R. (2005). Chemistry in Living Systems. Nature Chemical Biology. Link (Foundational text on metabolic reporters).

• Hong, V., et al. (2009). Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie. Link (Protocol source for THPTA ligand usage).

Sources

• 1. uvic.ca [uvic.ca]
• 2. 6-Azido-hexanoic acid synthesis - chemicalbook [chemicalbook.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. rsc.org [rsc.org]

Technical Guide: Stability and Handling of 5-Azidopentanoic Acid in Solution

This technical guide provides an in-depth analysis of the stability, safety, and handling of 5-azidopentanoic acid in solution. It is designed for researchers and drug development professionals requiring rigorous, self-validating protocols.

Executive Summary

5-Azidopentanoic acid (CAS: 79583-98-5) is a bifunctional linker widely used in bioorthogonal chemistry (CuAAC "Click" reactions).[1][2] While chemically robust under physiological conditions, it possesses inherent thermodynamic instability characteristic of small-molecule organic azides.

• Core Stability Profile: Stable at -20°C (pure) for >1 year. In solution, stability is solvent-dependent; protic solvents accelerate degradation under thermal stress.

• Critical Hazard: With a Carbon/Nitrogen (C/N) ratio of 1.66 , this compound violates the "Rule of Six," classifying it as a high-energy species with explosive potential if concentrated or heated.

• Primary Decomposition Mode: Photolytic conversion to nitrenes and thermal extrusion of

  .

Chemical Nature & Decomposition Mechanisms

Understanding the degradation pathways is essential for troubleshooting experimental failures (e.g., loss of "click" reactivity).

Thermodynamic Instability

The azide group (

) is kinetically stable but thermodynamically unstable. The decomposition is exothermic, releasing molecular nitrogen ( ).

• Enthalpy of Decomposition (

  ): Approximately -200 to -250 kJ/mol for aliphatic azides.

• Onset Temperature (

  ): While pure aliphatic azides typically show thermal onset (DSC), the safe working limit is significantly lower due to autocatalytic potential in concentrated solutions.

Degradation Pathways

The following diagram details the mechanistic fate of 5-azidopentanoic acid under stress.

Figure 1: Photolytic and thermal decomposition pathways of 5-azidopentanoic acid.

Stability in Solution: Critical Parameters

Solvent Compatibility Table

The stability of 5-azidopentanoic acid varies significantly by solvent type.

Solvent Class	Recommended Solvents	Stability Rating	Notes
Polar Aprotic	DMSO, DMF, DMAc	High	Ideal for stock solutions. Store at -20°C or -80°C.
Chlorinated	DCM, Chloroform	Moderate	WARNING: Avoid long-term storage. Potential formation of diazidomethane (explosive) via reaction with solvent impurities over time.
Protic	Methanol, Ethanol, Water	Moderate	Stable at neutral pH. Nucleophilic attack possible at elevated T.
Acidic Media	0.1 M HCl	LOW (DANGER)	Protonation forms (Hydrazoic acid) – Volatile & Toxic.
Basic Media	0.1 M NaOH	High	Azide anion is stable to base. Carboxylic acid will exist as carboxylate.

The "Rule of Six" & Concentration Limits

5-Azidopentanoic acid (

) has 5 carbons and 3 nitrogens. Strictly speaking, organic azides are considered safe if the ratio is .

• Implication: This compound is energy-rich .

• Protocol: Never concentrate reaction mixtures to dryness if the mass exceeds 500 mg without a blast shield. Keep solution concentrations < 0.5 M to prevent runaway exothermic decomposition.

Experimental Protocols

Stock Solution Preparation (Self-Validating)

This protocol ensures the integrity of the reagent before use in critical Click chemistry applications.

Materials:

• 5-Azidopentanoic acid (neat oil)[2][3]

• Anhydrous DMSO (Grade:

  99.9%)

• Argon or Nitrogen gas[4]

Procedure:

• Visual Inspection: Confirm the neat oil is colorless to pale yellow. Dark yellow/orange indicates prior decomposition.

• Dissolution: Dissolve the acid in anhydrous DMSO to a concentration of 100 mM .

  • Why? DMSO minimizes evaporation and prevents shock sensitivity associated with dry crystals.

• Inerting: Flush the headspace with Argon for 30 seconds.

  • Why? Oxygen can promote radical degradation pathways under light exposure.

• Aliquot & Store: Dispense into amber glass vials (prevent UV photolysis). Store at -20°C .

• Validation (TLC):

  • Stationary Phase: Silica Gel 60

    .

  • Mobile Phase: 5% Methanol in DCM.

  • Stain: Triphenylphosphine (

    ) followed by Ninhydrin (Staudinger reduction in situ). Azides do not fluoresce strongly; this specific stain confirms the presence of the intact group.

Handling & Safety Decision Tree

Use this logic flow to determine the necessary safety controls for your specific experiment.

Figure 2: Safety decision matrix for handling high-energy azide reagents.

Analytical Monitoring

To verify the stability of 5-azidopentanoic acid in solution over time, use FT-IR rather than UV-Vis, as the azide absorbance in UV is often obscured by solvent cutoffs or other chromophores.

• Diagnostic Peak: The azido group exhibits a strong, characteristic asymmetric stretch at ~2100 cm⁻¹ .

• Loss of Integrity: Disappearance of the 2100 cm⁻¹ peak and appearance of amine N-H stretches (3300-3500 cm⁻¹) indicates decomposition.

References

• Stanford Environmental Health & Safety. Information on Azide Compounds & The Rule of Six. Retrieved from [Link]

• Organic Chemistry Portal. Synthesis and Stability of Alkyl Azides. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. 5-Azidopentanoic Acid - Cayman Chemical [bioscience.co.uk]
• 4. researchgate.net [researchgate.net]

Dual-Functional Precision: A Technical Guide to 5-Azidopentanoic Acid in Drug Discovery

Topic: 5-Azidopentanoic Acid Reactive Groups and Functionality Content Type: Technical Guide / Whitepaper Audience: Researchers, Senior Scientists, Medicinal Chemists[1]

Executive Summary

In the expanding field of "Linkerology"—particularly within Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs)—the choice of linker determines not just connectivity but bioavailability, solubility, and ternary complex stability. 5-Azidopentanoic acid (CAS: 79583-98-5) represents a "Goldilocks" reagent: its 5-carbon hydrophobic chain provides a precise spatial separation (~6–8 Å) often critical for protein-protein interactions, while its heterobifunctional nature allows for orthogonal conjugation strategies.

This guide dissects the chemical utility of 5-azidopentanoic acid, moving beyond basic properties to explore its application in high-fidelity library synthesis and bioorthogonal labeling.[1]

Chemical Architecture & Reactivity Profile

5-Azidopentanoic acid is an alkyl azide featuring a terminal carboxylic acid. Its utility stems from the orthogonality of its two reactive termini.

Feature	Specification	Functional Consequence
Formula		Low molecular weight (143.14 Da) minimizes steric bulk.
Chain Length	5-Carbon (Pentyl)	Hydrophobic spacer; distinct from hydrophilic PEG linkers. Affects cell permeability and E3 ligase substrate fit.
Terminus A	Azide ( )	Bioorthogonal handle.[1] Inert to amines, acids, and physiological conditions. Reacts via CuAAC or SPAAC.
Terminus B	Carboxylic Acid ( )	Standard anchor point. Reacts with primary/secondary amines via carbodiimide activation.[2]

The "Hydrophobic Spacer" Effect

Unlike PEG-based azides, the pentyl chain of 5-azidopentanoic acid contributes to the lipophilicity (

) of the final conjugate. In PROTAC design, this is often leveraged to improve cell membrane permeability or to occupy hydrophobic pockets within the E3 ligase (e.g., Cereblon or VHL) binding interface.

Mechanistic Pathways & Bioorthogonal Ligation

The molecule functions as a "linchpin," allowing researchers to install a click-ready handle onto an amine-containing scaffold (e.g., a lysine residue or N-terminus).

Visualization: Orthogonal Reactivity Flow

The following diagram illustrates the divergent synthetic pathways accessible via 5-azidopentanoic acid.

Caption: Divergent synthesis pathways. The carboxylic acid allows "anchoring" to a scaffold, while the azide remains dormant until activated by specific "click" conditions.

Application Focus: PROTAC Linker Design

In PROTAC development, the linker is not passive.[3] 5-Azidopentanoic acid is frequently used to synthesize libraries of degraders because the azide group allows for the rapid "clicking" of different E3 ligase ligands to a warhead.

Case Study: ARV-771 Analogues Research into BET protein degraders (like ARV-771) utilizes linkers of varying lengths to optimize the ternary complex (Target Protein—Linker—E3 Ligase).

• Anchoring: 5-azidopentanoic acid is coupled to the VHL ligand (via the acid group).

• Library Generation: This "Azide-VHL" intermediate is then reacted with a library of Alkyne-Warheads (e.g., JQ1 derivatives) in a parallel synthesis format.

• Result: Rapid screening of linker length/composition effects on degradation efficiency (

  ).

Experimental Protocols

Protocol A: The "Anchor" (Amide Coupling)

Objective: Conjugate 5-azidopentanoic acid to a primary amine (e.g., a lysine side chain or N-terminus).

Reagents:

• 5-Azidopentanoic acid (1.0 equiv)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 equiv)

• NHS (N-Hydroxysuccinimide) (1.2 equiv)

• Dry DMF or DMSO[4]

Workflow:

• Activation: Dissolve 5-azidopentanoic acid in dry DMF. Add EDC and NHS.[2][4] Stir at Room Temperature (RT) for 30 minutes.

  • Self-Validation: Monitor via TLC (System: 5% MeOH in DCM). The starting acid spot should disappear, replaced by the less polar NHS-ester active intermediate.

• Coupling: Add the amine-containing target (dissolved in DMF/base like DIPEA if necessary). React for 2–12 hours at RT.

• Quenching: Add hydroxylamine or dilute acid to quench unreacted NHS-ester.[4]

• Purification: Extract with EtOAc/Water or purify via preparative HPLC.

Protocol B: The "Click" (CuAAC Ligation)

Objective: React the azide-functionalized scaffold with a terminal alkyne.[1]

Reagents:

• Azide-Scaffold (1.0 equiv)

• Alkyne-Partner (1.2 equiv)

• (0.1 equiv)

• THPTA (Ligand) (0.5 equiv) - Crucial for protecting biomolecules from oxidative damage.

• Sodium Ascorbate (0.5 equiv)

Workflow:

• Premix Catalyst: Mix

  and THPTA in water/buffer. The solution should be light blue.

• Assembly: Dissolve Azide and Alkyne in water/DMSO (1:1).

• Initiation: Add the Cu-THPTA mix, followed immediately by Sodium Ascorbate (freshly prepared).

  • Self-Validation: The reaction mixture often turns colorless to light yellow. If it turns brown/black, copper oxidation or precipitation has occurred (oxygen exposure).

• Incubation: Stir at RT for 1–2 hours.

• Validation: Analyze via LC-MS. The mass shift should correspond exactly to the sum of the two reactants (no loss of atoms in addition reactions).

Strategic Workflow Visualization

The following diagram details the logical flow for synthesizing a PROTAC library using 5-azidopentanoic acid as the central linker unit.

Caption: Step-wise synthesis of a PROTAC library. The azide intermediate serves as a stable "branch point" for divergent synthesis.

Safety & Stability (The "Self-Validating" Safety Protocol)

Working with azides requires strict adherence to safety protocols to prevent the formation of hydrazoic acid (

), which is highly toxic and explosive.[1]

• Acid Avoidance: Never expose 5-azidopentanoic acid (or its reaction mixtures) to strong Bronsted acids (pH < 3) without ventilation. If the smell of almonds is detected (characteristic of some volatile azides/cyanides), evacuate immediately.

• Light Sensitivity: Store the neat compound at -20°C in the dark. Amber vials are mandatory.

• Disposal: Quench unreacted azides before disposal. A self-validating quenching method involves adding the waste to a large excess of dilute sodium nitrite (

  ) and sulfuric acid (in a fume hood) to decompose the azide safely, or using specific commercial quenching kits.

References

• National Institutes of Health (NIH). (2023). Click chemistry in the development of PROTACs. PMC. Retrieved from [Link]

• Baseclick. (n.d.). Click Chemistry Protocols (CuAAC & SPAAC). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 3. researchgate.net [researchgate.net]
• 4. broadpharm.com [broadpharm.com]

Protocols & Analytical Methods

Application Note: 5-Azidopentanoic Acid Click Chemistry Protocol

Abstract & Introduction

5-Azidopentanoic acid (CAS: 79583-98-5) is a robust, heterobifunctional linker used to introduce a bioorthogonal azide handle onto primary amines (e.g., Lysine residues, N-termini) of biomolecules. Its five-carbon alkyl chain (C5) offers a critical structural advantage: it provides sufficient steric clearance for subsequent click reactions without introducing the hydrophilicity or flexibility associated with PEG linkers.

This Application Note details a Two-Phase Workflow :

• Phase 1 (Priming): Activation of the carboxylic acid terminus and conjugation to a target amine.

• Phase 2 (Ligation): The subsequent Copper-Catalyzed (CuAAC) or Strain-Promoted (SPAAC) click reaction.

Chemical Basis & Strategic Selection

Why 5-Azidopentanoic Acid?

• Linker Physics: The C5 alkyl chain functions as a hydrophobic spacer (

  ). Unlike PEG spacers, it maintains a compact hydrodynamic radius, making it ideal for intracellular probes where membrane permeability is a concern.

• Stability: The aliphatic azide is chemically inert to physiological conditions (pH 4–9, temperatures <80°C) and resists reduction by cellular thiols (glutathione), unlike aryl azides.

Reaction Mechanism Visualization

The following diagram outlines the chemical logic of the protocol, distinguishing between the activation phase and the ligation phase.

Caption: Workflow logic for converting a standard protein into a "Click-Ready" azide conjugate using 5-azidopentanoic acid.

Phase 1: Functionalization (The "Priming" Step)

Objective: Convert 5-azidopentanoic acid into an amine-reactive NHS ester in situ and label a target protein.

Reagents Required

Reagent	Concentration	Role
5-Azidopentanoic Acid	100 mM in dry DMSO	Linker source.
EDC (Carbodiimide)	100 mg/mL in dry DMSO	Activator (Zero-length crosslinker).
Sulfo-NHS	100 mg/mL in dry DMSO	Stabilizer (Increases coupling efficiency).
Activation Buffer	100 mM MES, pH 5.5	Acidic pH prevents EDC hydrolysis.
Coupling Buffer	1X PBS, pH 7.4	Physiological pH for amine reactivity. NO TRIS.

Protocol Steps

• Activation (In Situ NHS Ester Formation):

  • Dissolve 5-azidopentanoic acid in dry DMSO to 50 mM.

  • Add EDC (1.2 equivalents) and Sulfo-NHS (1.2 equivalents).

  • Incubate for 15–30 minutes at room temperature (RT).

  • Insight: Do not let this sit longer than 60 mins; the active ester will hydrolyze.

• Protein Preparation:

  • Ensure target protein is in PBS or HEPES.

  • CRITICAL: Remove any Tris or Glycine by dialysis or desalting (Zeba Spin Columns). Primary amines in the buffer will compete with the protein and quench the reaction.

• Conjugation:

  • Add the activated azide mix to the protein solution.

  • Target Ratio: Use a 10–20 fold molar excess of azide-NHS over the protein.

  • Example: For 100 µL of 2 mg/mL IgG (~1.3 nmol), add ~13–26 nmol of activated azide.

  • Incubate for 2 hours at RT or Overnight at 4°C .

• Purification (Mandatory):

  • Remove unreacted azide and byproducts using a desalting column (7K MWCO) or dialysis.

  • Why? Free azides will compete in the subsequent click reaction, wasting your expensive alkyne reagents.

Phase 2: The Click Reaction (Ligation)

Objective: Covalently attach a payload (fluorophore, drug, DNA) containing an alkyne to the azide-labeled protein.

Method Selection: CuAAC vs. SPAAC

Caption: Decision matrix for selecting the appropriate ligation chemistry based on biological context.

Protocol A: CuAAC (High Efficiency, In Vitro)

Best for: Lysates, purified proteins, and fixed cells. Fastest kinetics.

• Prepare Stock Solutions:

  • CuSO4: 20 mM in water.[1]

  • THPTA Ligand: 50 mM in water. (THPTA protects proteins from oxidation better than TBTA).

  • Sodium Ascorbate: 100 mM in water (Make Fresh ).

  • Alkyne-Payload: 10 mM in DMSO.

• Premix Catalyst (The "Master Mix"):

  • Mix CuSO4 and THPTA in a 1:5 molar ratio (e.g., 10 µL CuSO4 + 20 µL THPTA).

  • Incubate for 5 mins. The solution should remain light blue/clear.

• Reaction Assembly:

  • To the Azide-Protein (50 µL), add:

    • Alkyne-Payload (2–5 equivalents).

    • CuSO4/THPTA Premix (Final conc: 1 mM Cu).

    • Sodium Ascorbate (Final conc: 5 mM).

  • Order of Addition: Always add Ascorbate LAST . It initiates the reduction of Cu(II) to Cu(I).

• Incubation:

  • Incubate for 30–60 minutes at RT in the dark.

  • Quench with 10 mM EDTA if necessary to strip copper.

Protocol B: SPAAC (Biocompatible, Copper-Free)

Best for: Live cells or copper-sensitive proteins (e.g., GFP, which dims with Cu).[2]

• Reagents:

  • DBCO-Payload: 10 mM in DMSO.[3][4]

• Reaction:

  • Add DBCO-Payload to Azide-Protein.

  • Stoichiometry: Use 1.5 – 3.0 equivalents of DBCO.

  • Note: SPAAC is slower. High concentrations drive kinetics.

• Incubation:

  • Incubate for 2–4 hours at RT or Overnight at 4°C .

  • No catalyst or quenching required.[5]

Quality Control & Troubleshooting

Observation	Root Cause	Solution
Precipitation during Phase 1	Hydrophobicity of 5-azidopentanoic acid.	Ensure DMSO concentration is <10% in the final protein mixture. Add the acid slowly while vortexing.
Low Conjugation Yield (Phase 1)	Buffer interference.	Verify the protein buffer is PBS or MES , not Tris/Glycine/Ammonium.
Protein Degradation (Phase 2)	ROS generation by Copper.	Increase THPTA concentration. Ensure Ascorbate is fresh (yellow ascorbate is oxidized/bad).
No Fluorescence (Phase 2)	Azide hydrolysis.	5-azidopentanoic acid is stable, but check if the initial NHS-activation worked. Use a control protein (BSA).

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (The authoritative text on EDC/NHS chemistry).

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition, 48(52), 9879–9883. (Establishes THPTA as the superior ligand for protein protection).[6]

• Jena Bioscience. CuAAC Reaction Ligand Test Kit Protocol. (Standard industrial protocol for Cu:THPTA ratios).

• BroadPharm. DBCO Azide Ligation Protocol (SPAAC). (Guidelines for copper-free stoichiometry).

• Thermo Fisher Scientific. EDC/NHS Activation Mechanisms. (Detailed chemistry of the activation phase).

Sources

• 1. broadpharm.com [broadpharm.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. broadpharm.com [broadpharm.com]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. interchim.fr [interchim.fr]
• 6. lumiprobe.com [lumiprobe.com]

Application Note: High-Purity Synthesis of 5-Azidopentanoic Acid NHS Ester

Abstract

This guide details the synthesis of 5-azidopentanoic acid N-hydroxysuccinimide (NHS) ester , a critical heterobifunctional linker used in "Click Chemistry" and bioconjugation. The protocol utilizes a two-step pathway: nucleophilic displacement of 5-bromopentanoic acid with sodium azide, followed by carbodiimide-mediated esterification with N-hydroxysuccinimide (NHS). Emphasis is placed on safety regarding organic azides, process scalability, and ensuring high reactivity of the final NHS ester for amine labeling.

Safety & Hazard Assessment (Critical)

WARNING: Azide Chemistry Hazard Before proceeding, all personnel must review the Material Safety Data Sheets (MSDS) for Sodium Azide and Organic Azides.

• Sodium Azide (

  ): Highly toxic and acutely hazardous.[1][2] Contact with acids releases Hydrazoic Acid ( ) , a volatile and explosive gas.[1][3]

  • Rule: Never use halogenated solvents (DCM,

    ) with inorganic azides ( ) to prevent formation of di/tri-azidomethane (explosive).

  • Rule: Quench all aqueous azide waste with bleach or specific neutralization protocols before disposal.

• Organic Azides: Generally stable if the Rule of Six is followed (

  ). 5-azidopentanoic acid ( ) has a ratio of , indicating reasonable stability. However, avoid concentrating reaction mixtures to dryness with heat; use rotary evaporation at .

• DCC (N,N'-Dicyclohexylcarbodiimide): Potent allergen and sensitizer.[4] Handle in a fume hood.

Retrosynthetic Analysis & Workflow

The synthesis is designed to maximize yield and safety. Step 1 utilizes water as a solvent to ensure safe handling of sodium azide. Step 2 uses anhydrous Dichloromethane (DCM) to facilitate the precipitation of the urea byproduct for easy removal.

Figure 1: Synthetic pathway from brominated precursor to activated NHS ester.

Protocol 1: Synthesis of 5-Azidopentanoic Acid

This step converts the alkyl bromide to an alkyl azide.

Materials

• 5-Bromopentanoic acid (MW 181.03)

• Sodium Azide (

  , MW 65.01)

• Solvent: Deionized Water

• Workup: Diethyl Ether (

  ) or Ethyl Acetate, Hydrochloric Acid (1M HCl), Magnesium Sulfate ( )

Procedure

• Dissolution: In a round-bottom flask equipped with a stir bar, dissolve 5-bromopentanoic acid (10.0 mmol, 1.81 g) in water (20 mL).

• Azidation: Add sodium azide (15.0 mmol, 0.975 g, 1.5 eq) cautiously.

  • Note: The excess azide ensures complete consumption of the bromide.

• Reaction: Attach a reflux condenser and heat the mixture to 80–90°C for 16–24 hours .

  • Monitor: Reaction progress can be checked by TLC (solvent: 5% MeOH in DCM). Bromide spot should disappear.

• Workup (Acidification): Cool the reaction to room temperature (RT) and then in an ice bath. Carefully acidify to pH ~2 using 1M HCl .

  • Caution: Acidification of azide solutions can generate trace

    . Perform in a fume hood.

• Extraction: Extract the aqueous layer with Diethyl Ether (

  mL).

• Drying: Combine organic layers, wash with brine (20 mL), and dry over anhydrous

  .

• Concentration: Filter off the drying agent and concentrate under reduced pressure (Rotavap, bath <30°C) to yield 5-azidopentanoic acid as a colorless to pale yellow oil.

  • Typical Yield: 85–95%.

  • Storage: Store at 4°C if not using immediately.

Protocol 2: Activation to NHS Ester

This step activates the carboxylic acid using DCC to form the N-hydroxysuccinimide ester.

Materials

• 5-Azidopentanoic acid (from Step 1, MW 143.14)[5]

• N-Hydroxysuccinimide (NHS, MW 115.09)

• N,N'-Dicyclohexylcarbodiimide (DCC, MW 206.33)

• Solvent: Anhydrous Dichloromethane (DCM)

• Atmosphere: Nitrogen or Argon

Procedure

• Setup: Flame-dry a round-bottom flask and cool under inert gas (

  ).

• Dissolution: Dissolve 5-azidopentanoic acid (10.0 mmol, 1.43 g) and N-hydroxysuccinimide (11.0 mmol, 1.27 g, 1.1 eq) in anhydrous DCM (30 mL).

• Coupling: Cool the solution to 0°C (ice bath). Add DCC (11.0 mmol, 2.27 g, 1.1 eq) in one portion or dissolved in minimal DCM.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to Room Temperature (RT) and stir for 12–16 hours .

  • Observation: A white precipitate (Dicyclohexylurea, DCU) will form as the reaction proceeds.

• Filtration: Filter the reaction mixture through a sintered glass funnel or Celite pad to remove the insoluble DCU byproduct. Rinse the filter cake with cold DCM.

• Purification (Choice of Method):

  • Method A (Flash Chromatography): Concentrate the filtrate and purify via silica gel chromatography (Eluent: Hexane:Ethyl Acetate, gradient 4:1 to 2:1). This yields the highest purity.

  • Method B (Precipitation): If the product solidifies, recrystallize from Isopropanol/Hexane. If an oil, standard extraction (wash filtrate with 5%

    , water, brine) followed by drying and evaporation is often sufficient for crude applications.

• Final Isolation: Evaporate solvents to yield 5-azidopentanoic acid NHS ester as a colorless oil or white solid (depending on purity/temperature).

Quality Control & Characterization

Parameter	Specification	Method
Appearance	Colorless oil or white solid	Visual
Purity	>95%	1H NMR / HPLC
IR Spectrum	Azide stretch: ~2100 (Strong)Ester Carbonyls: ~1735, 1780, 1815	FTIR
Solubility	Soluble in DMSO, DMF, DCM, Chloroform	Solubility Test

1H NMR Analysis (400 MHz, )

The success of the reaction is confirmed by the shift of the

-protons and the appearance of the NHS singlet.

• 2.84 (s, 4H): Succinimide ring protons (Diagnostic for NHS ester).
• 3.35 (t, 2H): (Azide methylene).
• 2.65 (t, 2H): ( -methylene, shifted downfield from acid).
• 1.6–1.9 (m, 4H): Internal methylene protons ( ).

Application: Protein Labeling Workflow

The NHS ester reacts efficiently with primary amines (Lysine residues, N-terminus) at pH 7.2–8.5.

Figure 2: Mechanism of amine labeling using 5-azidopentanoic acid NHS ester.

Storage and Stability

• Temperature: Store at -20°C .

• Moisture: Highly moisture-sensitive (hydrolysis of NHS ester). Store under inert gas with desiccant.

• Stability: Stable for >12 months if kept dry and frozen.

References

• BroadPharm. 5-Azidopentanoic acid N-hydroxysuccinimide ester Product Information. Retrieved from

• Cayman Chemical. 5-Azidopentanoic Acid Product Insert. Retrieved from

• Organic Synthesis. Acid-Amine Coupling using DCC. Retrieved from

• University of Pittsburgh. Safe Handling of Azides. Retrieved from

• BenchChem. Synthesis and Application of Azido-Esters in Click Chemistry. Retrieved from

Sources

• 1. ehs.wisc.edu [ehs.wisc.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 5-叠氮戊酸 ≥97.0% | Sigma-Aldrich [sigmaaldrich.com]

Application Note: Strategic Integration of 5-Azidopentanoic Acid for Bioorthogonal Peptide Conjugation

Abstract & Strategic Value

The incorporation of 5-azidopentanoic acid (CAS: 79583-98-5) into peptide sequences is a foundational step in creating "clickable" biomolecules.[1][2] Unlike shorter linkers (e.g., azidoacetic acid), the 5-carbon aliphatic chain of 5-azidopentanoic acid provides critical spatial flexibility, reducing steric hindrance during subsequent bioorthogonal reactions such as Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[1]

This guide details the specific protocols for conjugating this moiety to peptides via Solid-Phase Peptide Synthesis (SPPS) and Solution-Phase methodologies.[1] It prioritizes the preservation of the azide functionality, which is susceptible to reduction during standard peptide cleavage protocols if specific scavengers are used.

Mechanism of Action

The conjugation relies on standard amide bond formation between the carboxylic acid of the linker and a free amine on the peptide (N-terminus or Lysine

-amine).[1]

Chemical Transformation

[1]

• Net Mass Shift: +125.13 Da (Addition of

  )

• Key Risk: Reduction of the azide (

  ) to an amine ( ) during TFA cleavage if thiols (EDT, DTT) are present.[1][3]

Workflow Visualization

Figure 1: Decision matrix and workflow for 5-azidopentanoic acid conjugation. Note the critical control point at the cleavage step.

Pre-Conjugation Planning[1]

Reagent Specifications

Parameter	Specification	Notes
MW (Free Acid)	143.14 g/mol	Formula:
Physical State	Viscous Oil or Low-Melting Solid	May require warming to handle.[1]
Solubility	DMSO, DMF, DCM	Highly soluble in organic solvents; poor in water.[1]
Stability	Light Sensitive, Heat Sensitive	Store at -20°C. Avoid prolonged exposure to light.[1]

Critical Strategy: Scavenger Selection

STOP: Do not use standard Reagent K or B (containing Ethanedithiol/EDT) for cleavage.[1]

• The Hazard: Thiols (EDT, DTT) can reduce aliphatic azides to amines during acidolysis, destroying your reactive handle.[1]

• The Solution: Use Triisopropylsilane (TIS) or Phenol as scavengers.[1]

Protocol A: On-Resin Conjugation (SPPS)

This is the "Gold Standard" method, offering the highest efficiency and ease of purification.[1]

Materials

• Peptide-Resin (N-terminal Fmoc removed)[1]

• 5-Azidopentanoic acid (3–5 equivalents relative to resin loading)[1]

• HBTU or HATU (Coupling Reagent)[1][4]

• DIPEA (N,N-Diisopropylethylamine)[1]

• DMF (Anhydrous)[1]

Step-by-Step Procedure

• Preparation of Resin:

  • Ensure the N-terminal Fmoc group has been removed using 20% Piperidine/DMF.[1]

  • Wash resin 3x with DMF.[1][4][5]

• Activation (In Situ):

  • Dissolve 5-azidopentanoic acid (3 eq) and HBTU (2.9 eq) in a minimal volume of DMF.

  • Add DIPEA (6 eq).[1]

  • Note: Pre-activate for only 2–3 minutes.[1] Azides are stable, but prolonged activation of carboxylic acids can lead to racemization (less relevant here as the linker is achiral) or side reactions.[1]

• Coupling:

  • Add the activated mixture to the resin.[6][7]

  • Agitate (shake/vortex) at room temperature for 45–60 minutes .

  • Optimization: For difficult sequences, double couple (repeat steps 2-3 with fresh reagents).

• Washing:

  • Drain the reaction vessel.[8]

  • Wash resin: 3x DMF, 3x DCM.[1]

• Cleavage (CRITICAL STEP):

  • Prepare Cleavage Cocktail: 95% TFA / 2.5% TIS / 2.5% H2O .

  • WARNING: strictly EXCLUDE EDT (Ethanedithiol) and DTT.

  • Incubate resin with cocktail for 2–3 hours.[1]

  • Precipitate in cold diethyl ether and centrifuge.

Protocol B: Solution-Phase Conjugation

Use this method for pre-synthesized, purified peptides or proteins.[1]

Materials

• Peptide (lyophilized)[1]

• 5-Azidopentanoic acid NHS Ester (Commercial or synthesized via EDC/NHS)[1]

• DMSO or DMF

• Buffer: PBS (pH 7.[1]4) or Bicarbonate (pH 8.3)[1]

Step-by-Step Procedure

• Peptide Dissolution:

  • Dissolve peptide in Buffer (pH 7.4–8.[1]3) at 5–10 mg/mL.[1]

  • Note: If the peptide is hydrophobic, add up to 30% organic co-solvent (DMSO/DMF).[1]

• Reagent Preparation:

  • Dissolve 5-azidopentanoic acid NHS ester in anhydrous DMSO (10 mg/mL).

  • Alternative: If using free acid, activate 1 eq acid with 1.2 eq EDC and 1.2 eq NHS in DMF for 30 mins before adding to peptide.

• Conjugation:

  • Add the NHS ester solution to the peptide solution (Target: 2–5 molar excess of linker over peptide).

  • React for 2 hours at Room Temperature or overnight at 4°C.

• Quenching & Purification:

  • Quench with 100 mM Glycine or Tris (pH 8.0) for 15 minutes.

  • Purify via Dialysis or HPLC (C18 column) to remove excess linker.[1]

Quality Control & Validation

Mass Spectrometry (ESI-MS / MALDI)

Verify the success of the reaction by calculating the mass shift.[1]

• Target Mass:

  [1]

• Failure Mode 1 (Unreacted):

  (No shift)

• Failure Mode 2 (Reduced Azide):

  [1]

  • Explanation: Reduction of

    to results in a loss of 26 Da relative to the target mass ( ).[1] This usually indicates thiol contamination during cleavage.[1]

HPLC Analysis

The conjugated peptide will be more hydrophobic than the native peptide. Expect a shift to a later retention time on a Reverse-Phase C18 column.[1]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (SPPS)	Incomplete Coupling	Perform "Double Coupling" or use HATU instead of HBTU.
Mass -26 Da (vs Target)	Azide Reduction	Check Cleavage Cocktail. Ensure NO EDT/DTT was used. Use TIS/Phenol.[1]
Precipitate in Solution	Low Solubility	5-azidopentanoic acid is hydrophobic.[1] Increase DMSO/DMF content during coupling.
No Reaction (Solution)	Hydrolysis of NHS	NHS esters hydrolyze rapidly in water.[1] Use fresh anhydrous DMSO stock; add immediately to peptide.[1]

References

• Bachem. (2021). Click Chemistry: A valuable tool for peptide and protein modification.[1][2][9][10]Link[1]

• Cayman Chemical. (n.d.).[1] 5-Azidopentanoic Acid Product Insert.[1][2][11][12][13]Link

• Schneggenburger, P. E., et al. (2010).[1] Azide reduction during peptide cleavage from solid support - The choice of thioscavenger? Journal of Peptide Science. Link

• MedChemExpress. (2023).[1] 5-Azidopentanoic acid Solubility & Storage.[1][12][13]Link

• BenchChem. (2025).[1] 5-Azidopentanoic acid ethyl ester chemical properties and structure.Link[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]
• 5. chem.uci.edu [chem.uci.edu]
• 6. Frontiers | A Rapid and Efficient Building Block Approach for Click Cyclization of Peptoids [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. cem.de [cem.de]
• 9. bachem.com [bachem.com]
• 10. cpcscientific.com [cpcscientific.com]
• 11. bpsbioscience.com [bpsbioscience.com]
• 12. chembk.com [chembk.com]
• 13. medchemexpress.com [medchemexpress.com]

Application Note: Solid-Phase Peptide Synthesis (SPPS) with 5-Azidopentanoic Acid

Executive Summary

The incorporation of 5-azidopentanoic acid (also known as 5-azidovaleric acid) into peptide sequences provides a robust, bio-orthogonal handle for downstream conjugation via Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). Unlike alpha-azido amino acids, 5-azidopentanoic acid is an achiral "linker" molecule, typically attached to the N-terminus or a Lysine side-chain, acting as a flexible spacer.

This guide details the specific protocols for coupling this moiety, with a critical focus on preserving the azide functionality during the harsh acidic cleavage steps—a common failure point where standard protocols often lead to inadvertent reduction of the azide to an amine.

Chemical Logic & Safety Profile

The Reagent

• Compound: 5-Azidopentanoic acid[1][2][3]

• Formula:

• MW: 143.14 g/mol

• Function: Introduction of a terminal azide (

  ) group.

Safety: The C/N Ratio Rule

Azides can be energetic.[3] A general safety rule of thumb for handling organic azides is the Carbon-to-Nitrogen ratio (

).

• Rule:

  is generally considered stable. requires caution.

• 5-Azidopentanoic Acid: 5 Carbons / 3 Nitrogens

  .

• Implication: While stable in solution and on-resin, neat (pure) 5-azidopentanoic acid should be stored away from heat and light. Do not concentrate reaction mixtures containing this azide to dryness in the presence of transition metals.

Chemoselectivity & Stability

• Base Stability: The alkyl azide is stable to 20% Piperidine (Fmoc deprotection conditions).

• Acid Stability: Stable to 95% TFA, provided no reducing scavengers are present.

• Reduction Risk: The azide is highly susceptible to reduction to an amine (

  ) by phosphines (Staudinger reaction) and thiols (e.g., EDT, DTT) in acidic media.

Experimental Workflow Visualization

The following diagram outlines the critical decision pathways and chemical transformations.

Figure 1: Workflow for 5-azidopentanoic acid incorporation. Note the critical divergence at the cleavage step where thiol scavengers must be avoided.

Protocol 1: Coupling Methodology

Unlike chiral alpha-azido acids (which are prone to racemization with HATU), 5-azidopentanoic acid is achiral. Therefore, powerful uronium-based coupling reagents (HATU/HBTU) are recommended to ensure rapid and complete conversion.

Reagents Required

Component	Specification	Role
Ligand	5-Azidopentanoic acid	Linker
Activator	HATU (or HCTU)	Carboxyl Activation
Base	DIPEA (Diisopropylethylamine)	Deprotonation
Solvent	DMF (Anhydrous)	Reaction Medium

Step-by-Step Procedure

• Resin Preparation:

  • Ensure the N-terminal Fmoc group of the peptide-resin has been removed (20% Piperidine/DMF, 2 x 10 min).

  • Wash resin: DMF (3x), DCM (3x), DMF (3x).[4][5]

• Activation (Pre-mix):

  • In a vial, dissolve 5-Azidopentanoic acid (4.0 eq) relative to resin loading.

  • Add HATU (3.9 eq) .

  • Dissolve in minimal DMF.[6]

  • Add DIPEA (8.0 eq) . Note: The solution may turn yellow.

  • Allow to activate for 30-60 seconds . (Do not wait longer to avoid potential side reactions, though less critical for achiral acids).

• Coupling:

  • Add the activated mixture to the resin.[4][7]

  • Agitate (shake/vortex) at room temperature for 60–90 minutes .

  • Optional: For difficult sequences or high-loading resins, perform a double coupling (repeat steps 2-3 with fresh reagents).

• Washing:

  • Drain the vessel.[4]

  • Wash: DMF (4x), DCM (4x).

  • Kaiser Test: Perform a Kaiser (Ninhydrin) test. It should be negative (colorless beads), indicating the free amines are capped.

Protocol 2: Cleavage & Work-up (CRITICAL)

The "No Thiol" Rule: Standard cleavage cocktails often contain 1,2-Ethanedithiol (EDT) or Dithiothreitol (DTT) to scavenge carbocations (especially for Cys, Met, Trp). Thiols can reduce alkyl azides to amines or form thio-adducts during TFA cleavage.

Safe Scavenger: Triisopropylsilane (TIS) is the preferred scavenger for azide-containing peptides.

Cleavage Cocktail Formulation

Component	Volume %	Purpose
TFA (Trifluoroacetic acid)	95.0%	Cleavage/Deprotection
TIS (Triisopropylsilane)	2.5%	Scavenger (Cations)
Water ( )	2.5%	Scavenger (t-Butyl groups)

Note: If the peptide contains Methionine or Tryptophan and you are concerned about oxidation/alkylation without EDT, you may add Phenol (2.5%) or Thioanisole (2.5%), but strictly avoid EDT and DTT .

Procedure

• Preparation: Wash the resin with DCM (3x) and dry under Nitrogen flow.

• Incubation: Add the TFA/TIS/Water cocktail to the resin.[8]

• Time: Shake for 2 to 3 hours at room temperature.

• Precipitation:

  • Filter the cleavage solution into cold Diethyl Ether (at -20°C).

  • Centrifuge (3000 rpm, 5 min) to pellet the peptide.

  • Decant ether. Repeat wash with cold ether 2x.

• Lyophilization: Dissolve pellet in Water/Acetonitrile (1:1) and lyophilize.

Quality Control & Troubleshooting

LC-MS Interpretation

When analyzing the mass spectrum, be vigilant for the "Reduction Artifact."

• Target Mass:

• Reduced Artifact:

  • Mechanism:[5][8] Loss of

    (28 Da) + Gain of (2 Da) = Net -26 Da.

  • Cause: Presence of thiols in cleavage or phosphines in LC solvent.

Troubleshooting Table

Observation	Probable Cause	Corrective Action
Mass -26 Da observed	Azide reduction to Amine	Check cleavage cocktail. Did you use EDT/DTT? Switch to TIS.
Incomplete Coupling	Steric hindrance	Double couple. Switch solvent to NMP. Increase temperature to 50°C (Azide is stable).
Explosion/Pop	Concentration of Azide	Do not rotary evaporate pure azide to dryness with heat. Store as solution or solid at -20°C.
Low Yield (Click)	Copper poisoning	Ensure peptide is purified away from TFA salts (TFA complexes Cu). Use TBTA ligand.

References

• Iris Biotech. Alpha Azido Acids in SPPS. Application Note. Available at: [Link]

• Meldal, M., et al. (1997).[9] Peptide-based Click Chemistry.[1][10] (Foundational context for azide stability in SPPS).

• BenchChem.Stability of Alkyl Azides in Fmoc SPPS Cleavage Cocktails. (General Protocol Reference).

• Lutz, J. F., & Zarafshani, Z. (2008). Efficient construction of therapeutics, bioconjugates, biomaterials and bioactive surfaces using azide-alkyne "click" chemistry.[1] Advanced Drug Delivery Reviews, 60(9), 958-970.[1]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. peptide.com [peptide.com]
• 7. chem.uci.edu [chem.uci.edu]
• 8. luxembourg-bio.com [luxembourg-bio.com]
• 9. media.iris-biotech.de [media.iris-biotech.de]
• 10. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Activating 5-Azidopentanoic Acid with EDC/NHS for Bioconjugation

Introduction: The Power of Dual-Functionality Linkers

5-Azidopentanoic acid is a bifunctional linker of significant interest in chemical biology and drug development. Its architecture offers two distinct chemical handles: a terminal carboxylic acid and an azide group. The azide functionality is a cornerstone of bioorthogonal "click chemistry," enabling highly specific and efficient covalent bond formation with alkyne-modified molecules, even in complex biological media.[1][2][3] The carboxylic acid, however, requires activation to react with primary amines, such as those on the surface of proteins (e.g., lysine residues) or amine-modified oligonucleotides.

This guide provides a detailed technical overview and a robust, two-step protocol for the activation of the carboxylic acid moiety of 5-azidopentanoic acid using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting N-hydroxysuccinimidyl (NHS) ester of 5-azidopentanoic acid is a stable, amine-reactive intermediate, primed for subsequent conjugation to biomolecules.

The Chemistry of Activation: A Mechanistic Perspective

The "zero-length" crosslinking achieved with EDC is a powerful tool for forming amide bonds, but the process is not without its challenges. Understanding the underlying mechanism is critical for troubleshooting and optimizing your specific application.[4][5]

The Role of EDC and the Unstable O-Acylisourea Intermediate

EDC is a water-soluble carbodiimide that reacts with the carboxyl group of 5-azidopentanoic acid to form a highly reactive, but unstable, O-acylisourea intermediate.[4][6] This intermediate is susceptible to rapid hydrolysis in aqueous environments, which would regenerate the original carboxylic acid and reduce the overall efficiency of the conjugation.[5][6]

NHS: Stabilizing the Intermediate for Higher Yields

To mitigate the instability of the O-acylisourea intermediate, N-hydroxysuccinimide (NHS) is introduced.[4][7] NHS efficiently attacks the O-acylisourea, forming a semi-stable NHS ester. This new intermediate is significantly more resistant to hydrolysis than the O-acylisourea, yet it remains highly reactive towards primary amines.[5][8] This two-step activation strategy, first reacting with EDC and then with NHS, is a cornerstone of modern bioconjugation, dramatically improving the yield and reproducibility of amide bond formation.[9][10] A potential side reaction is the intramolecular rearrangement of the O-acylisourea to an inactive N-acylurea, a process that is minimized by the rapid trapping of the intermediate by NHS.[6][7]

Caption: EDC/NHS activation and subsequent amidation workflow.

Critical Parameters: pH and Buffer Selection

The success of EDC/NHS chemistry is critically dependent on pH control. The two stages of the reaction—activation and coupling—have different optimal pH ranges.[11]

Reaction Step	Optimal pH Range	Recommended Buffer	Rationale
Activation	4.5 - 6.0	0.1 M MES	Maximizes the efficiency of EDC-mediated carboxyl activation.[11][12][13]
Amine Coupling	7.2 - 8.5	1X PBS	At this pH, primary amines are deprotonated and thus more nucleophilic, leading to efficient reaction with the NHS ester.[11][14][15]

Crucial Note on Buffers: Avoid buffers containing primary amines (e.g., Tris, Glycine) or carboxylates (e.g., Acetate) as they will compete in the reaction, significantly reducing your yield.[6][13]

Protocol: Two-Step Activation of 5-Azidopentanoic Acid

This protocol details the generation of 5-Azidopentanoic Acid NHS Ester in a manner suitable for immediate use in a subsequent conjugation reaction.

Materials and Reagents

• 5-Azidopentanoic Acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide Hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 5.0-6.0

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reaction Vials

• Magnetic Stirrer and Stir Bars

Reagent Handling and Storage: EDC and NHS are highly sensitive to moisture.[13] Always allow reagent bottles to equilibrate to room temperature before opening to prevent water condensation.[5][16] For long-term stability, store desiccated at -20°C.[13] It is best practice to prepare EDC and NHS solutions immediately before use.[9]

Experimental Workflow

Caption: Step-by-step workflow for activating 5-azidopentanoic acid.

Detailed Protocol Steps

This protocol assumes a starting scale of 10 mg of 5-Azidopentanoic Acid (MW: 143.14 g/mol ). Adjust volumes and masses accordingly for your specific needs.

• Prepare Stock Solutions:

  • 5-Azidopentanoic Acid: Dissolve 10 mg (0.07 mmol) in 500 µL of anhydrous DMF.

  • NHS: Dissolve 12 mg (0.105 mmol, 1.5 eq) in 200 µL of anhydrous DMF.

  • EDC: Dissolve 20 mg (0.105 mmol, 1.5 eq) in 200 µL of Activation Buffer (0.1 M MES, pH 6.0). Prepare this solution immediately before use.

• Activation Reaction:

  • To the vial containing the 5-azidopentanoic acid solution, add the NHS solution. Mix gently.

  • Add the freshly prepared EDC solution to initiate the activation.

  • Incubate the reaction for 15-30 minutes at room temperature with gentle stirring.[14]

• Immediate Use: The resulting solution now contains the activated 5-azidopentanoic acid NHS ester. It is highly recommended to use this solution immediately for conjugation to your amine-containing molecule. The stability of the NHS ester is limited in aqueous environments, with a half-life that can range from minutes to hours depending on the pH.[8][14]

Downstream Application: Conjugation to a Primary Amine

• Prepare Amine Solution: Dissolve your target molecule (e.g., protein) in a suitable non-amine buffer at the appropriate pH for coupling (e.g., 1X PBS, pH 7.2-7.5).

• Conjugation: Add the activated 5-azidopentanoic acid NHS ester solution to the amine-containing solution. The molar ratio of the NHS ester to the amine will need to be optimized for your specific application but a starting point of a 5- to 20-fold molar excess of the activated acid is common for protein labeling.

• Incubation: Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C with gentle mixing.[12][13]

• Quenching (Optional but Recommended): To stop the reaction and deactivate any unreacted NHS esters, add a quenching buffer such as Tris or hydroxylamine to a final concentration of 10-50 mM and incubate for an additional 15-30 minutes.[12][13][14]

• Purification: It is critical to purify the final conjugate to remove reaction byproducts (e.g., EDC-urea, free NHS) and unreacted labeling reagent.[17][18] The choice of method depends on the size and properties of the final conjugate.

  • For Macromolecules (e.g., antibodies, large proteins): Size exclusion chromatography (gel filtration) or dialysis/ultrafiltration are effective methods for separating the large conjugate from small molecule impurities.[17][18][19]

Validation and Troubleshooting

Problem	Potential Cause	Recommended Solution
Low Conjugation Yield	Hydrolysis of Reagents/Intermediates: EDC, NHS, or the NHS ester intermediate has hydrolyzed.	Use fresh, high-quality reagents. Allow reagents to warm to room temperature before opening. Prepare solutions immediately before use.[13]
Incorrect pH: Suboptimal pH for either activation or coupling step.	Strictly adhere to the two-step pH protocol. Use MES buffer (pH 4.5-6.0) for activation and PBS (pH 7.2-8.0) for coupling.[11]
Competing Nucleophiles: Buffer contains primary amines (Tris, glycine).	Use non-amine buffers like MES and PBS for the respective steps.[13]
Protein Precipitation	pH near Isoelectric Point (pI): Protein is aggregating because the reaction pH is too close to its pI.	Adjust the coupling buffer pH to be at least 1-2 units away from the protein's pI.[11]
Inconsistent Results	Variable Reagent Activity: Reagents may have degraded over time due to moisture exposure.	Aliquot new reagents into smaller, single-use vials and store them in a desiccator at -20°C.[20]

Conclusion

The activation of 5-azidopentanoic acid with EDC and NHS is a reliable and efficient method for producing an amine-reactive, azide-functionalized linker. By understanding the underlying chemistry, carefully controlling the reaction parameters—especially pH—and using fresh, high-quality reagents, researchers can successfully generate versatile intermediates for advanced bioconjugation and click chemistry applications.

References

• Creative Biolabs. (n.d.). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. Retrieved from [Link]

• Interchim. (n.d.). NHS / sulfo-NHS. Retrieved from [Link]

• ResearchGate. (2015). What happens in amine coupling reaction with NHS/EDC/TEA? Retrieved from [Link]

• G-Biosciences. (2017). High Efficiency & Stability Protein CrossLinking with EDC & NHS. Retrieved from [Link]

• ResearchGate. (n.d.). Stability of NHS esters of mPEG5k under accelerated conditions. Effects of humidity and temperature. Retrieved from [Link]

• Nakayama, Y., & Matsuda, T. (2019).

• ResearchGate. (2014). Storing N-hydroxysuccinimide (NHS) esters without losing reactivity? Retrieved from [Link]

• Reddit. (2022). Anyone have a method of purifying NHS esters? Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Purification of polar NHS esters. Retrieved from [Link]

• ACS Publications. (2019). Systematic Investigation of EDC/sNHS-Mediated Bioconjugation Reactions for Carboxylated Peptide Substrates. Retrieved from [Link]

• ResearchGate. (n.d.). EDC/NHS coupling reaction for bioconjugation of ECM proteins to MPs. Retrieved from [Link]

• Namiki Shoji Co., Ltd. (n.d.). N-Hydroxysuccinimide active ester. Retrieved from [Link]

• Yan, Q., et al. (2016). EDC/NHS activation mechanism of polymethacrylic acid: anhydride versus NHS-ester. RSC Advances.

• ResearchGate. (2022). EDC/NHS conjugation: Is it possible to activate amine first? Retrieved from [Link]

• Reddit. (2024). How does EDC/NHS coupling ACTUALLY work? Retrieved from [Link]

• ACS Publications. (2011). Different EDC/NHS Activation Mechanisms between PAA and PMAA Brushes and the Following Amidation Reactions. Retrieved from [Link]

• ResearchGate. (2022). Controlling Coupling Reaction of EDC and NHS for Preparation of Collagen Gels Using Ethanol/Water Co-Solvents. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). EDC/NHS activation mechanism of polymethacrylic acid: anhydride versus NHS-ester. Retrieved from [Link]

• ResearchGate. (2014). EDC/NHS activation of a surface? Retrieved from [Link]

• PubMed. (2011). Different EDC/NHS activation mechanisms between PAA and PMAA brushes and the following amidation reactions. Retrieved from [Link]

Sources

• 1. 5-Azidopentanoic acid N-hydroxysuccinimide ester, 478801-48-8 | BroadPharm [broadpharm.com]
• 2. chemimpex.com [chemimpex.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. benchchem.com [benchchem.com]
• 14. interchim.fr [interchim.fr]
• 15. lumiprobe.com [lumiprobe.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. lumiprobe.com [lumiprobe.com]
• 20. researchgate.net [researchgate.net]

Application Note: Preparation and Handling of 5-Azidopentanoic Acid Stock Solutions

Abstract & Scope

5-Azidopentanoic acid (CAS: 79583-98-5) is a bifunctional "Click Chemistry" linker containing a terminal azide group for Cu(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), and a carboxylic acid for activation (e.g., NHS-ester formation) and subsequent coupling to primary amines.[1][2]

This guide provides a standardized protocol for preparing high-stability stock solutions. Unlike standard buffers, organic azides require specific handling to mitigate shock-sensitivity hazards and prevent hydrolysis. This protocol prioritizes safety (C/N ratio management) and chemical integrity (anhydrous storage).

Chemical Profile & Properties[1][3][4][5][6][7]

Property	Specification
Chemical Name	5-Azidopentanoic acid (also 5-Azidovaleric acid)
CAS Number	79583-98-5
Formula
Molecular Weight	143.14 g/mol
Physical State	Colorless to pale yellow oil (liquid)
Solubility	DMSO/DMF: >100 mM (Recommended for Stock)Water: Low (pH dependent; requires base)
Storage (Neat)	-20°C (Protect from light)
Storage (Solution)	-80°C (6 months) or -20°C (1 month)

Critical Safety Framework (Read Before Handling)

WARNING: Low Molecular Weight Azide Hazard Organic azides are potentially explosive.[3] Stability is often estimated using the Carbon-to-Nitrogen (C/N) ratio.[4]

• Rule of Thumb: Safety is higher when

  .

• 5-Azidopentanoic Acid Analysis:

  .

• Risk Assessment: This ratio (< 3) places the compound in the "Intermediate Hazard" category. While 5-azidopentanoic acid is generally stable at ambient temperatures due to its alkyl chain, it must be treated as a potential energetic material.

Mandatory Safety Constraints

• NO Metal Spatulas: Azides react with heavy metals (copper, lead, brass) to form highly unstable, explosive metal azides. Use only glass, plastic, or ceramic tools.

• NO Halogenated Solvents: Do not use Dichloromethane (DCM) or Chloroform. Reaction with azides can form di- and tri-azidomethane, which are extremely explosive.[5]

• Heat Limit: Do not heat above 40°C. Do not use rotary evaporation to dryness if the bath is hot.

• Waste Disposal: Segregate azide waste. Do not pour down drains (potential reaction with lead pipes).[3]

Workflow Logic

Figure 1: Decision tree for solvent selection based on experimental timeline. Anhydrous DMSO is the gold standard for stability.

Protocol A: Preparation of Master Stock (1 M in DMSO)

Recommended for long-term storage and repeated use.

Materials

• 5-Azidopentanoic acid (Neat oil)[2]

• Anhydrous DMSO (Dimethyl sulfoxide) or DMF. Note: DMSO is preferred for biological compatibility; DMF is preferred if downstream chemistry is strictly organic.

• Glass vial with PTFE-lined cap (Amber glass preferred).

• Plastic pipette tips / glass syringe.

Calculation (Example)

• Target Concentration: 1000 mM (1 M)

• Target Volume: 1 mL

• Required Mass:

Procedure

• Equilibration: Allow the neat 5-azidopentanoic acid container to warm to room temperature before opening (prevents condensation).

• Weighing: Place a clean glass vial on the balance. Tare. Using a plastic pipette or glass Pasteur pipette, transfer ~143 mg of the oil into the vial. Record exact mass.

  • Correction: If you weigh 150 mg, adjust solvent volume:

    .

• Solvation: Add the calculated volume of Anhydrous DMSO.

• Mixing: Vortex vigorously for 30 seconds. The oil should dissolve instantly.

  • QC Check: Solution must be visually clear. If cloudy, moisture may be present.

• Aliquot & Store: Divide into small aliquots (e.g., 50-100 µL) in cryovials. Flush with Nitrogen/Argon if possible.[6][7] Store at -20°C.

Protocol B: Preparation of Aqueous Working Solution

For immediate use in biological assays. Note: The free acid is poorly soluble in acidic water.

Procedure

• Solvent: Prepare 0.1 M Sodium Bicarbonate (

  ) or PBS (pH 7.4).

  • Mechanism:[8] The pH > 7.0 ensures the carboxylic acid is deprotonated (

    ), significantly enhancing solubility.

• Dilution:

  • Method A (From Neat): Weigh oil (avoid metal!), add buffer, vortex. If oil droplets persist, add 1M NaOH dropwise until clear (monitor pH).

  • Method B (From DMSO Stock): Dilute the 1 M DMSO stock into the buffer.

    • Example: To make 10 mM working solution, add 10 µL of 1 M Stock to 990 µL Buffer.

    • Note: Keep final DMSO concentration < 5% for cell-based assays.

Quality Control & Troubleshooting

Validation

• TLC (Thin Layer Chromatography):

  • Mobile Phase: 5% Methanol in DCM (Note: Use DCM only for TLC, not reaction solvent).

  • Stain: Bromocresol Green (detects carboxylic acid) or Triphenylphosphine/Ninhydrin (Staudinger reduction detects azide).

• NMR: Check for disappearance of solvent peaks if drying, or verify integrity of the

  -methylene triplet (~2.3 ppm) and -methylene triplet (~3.3 ppm, adjacent to azide).

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Precipitation in Water	pH is too low (Acid form is insoluble).	Adjust pH to 7.5–8.0 using NaOH or Bicarbonate.
Brown Discoloration	Decomposition / Light damage.	Discard. Ensure storage in amber vials away from light.
Loss of Reactivity	Hydrolysis or Azide degradation.	Check storage temp. If stored >6 months, re-validate by NMR.

References

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001).[5] Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition, 40(11), 2004–2021. Link

• Bräse, S., et al. (2005). Organic Azides: An Exploding Diversity of a Unique Class of Compounds. Angewandte Chemie International Edition, 44(33), 5188–5240. Link

• University of California, Santa Cruz (UCSC). (n.d.). Azide Safety Guidelines. Retrieved from UCSC EH&S. Link

• BroadPharm. (n.d.). 5-Azidopentanoic acid Product Protocol. Retrieved October 2023. Link

• Cayman Chemical. (n.d.). 5-Azidopentanoic Acid Product Information & Safety Data Sheet. Link

Sources

• 1. 5-azidopentanoic acid, 79583-98-5 | BroadPharm [broadpharm.com]
• 2. caymanchem.com [caymanchem.com]
• 3. chemistry.unm.edu [chemistry.unm.edu]
• 4. safety.pitt.edu [safety.pitt.edu]
• 5. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 6. interchim.fr [interchim.fr]
• 7. lumiprobe.com [lumiprobe.com]
• 8. artscimedia.case.edu [artscimedia.case.edu]

Technical Notes & Optimization

troubleshooting 5-azidopentanoic acid NHS ester hydrolysis

Topic: Troubleshooting Hydrolysis & Conjugation Efficiency

Status: Active | Last Updated: 2025-05-20 Support Tier: Level 3 (Senior Scientist)

Core Technical Brief

The Molecule: 5-Azidopentanoic acid NHS ester is a heterobifunctional crosslinker. It enables the conjugation of primary amines (via the NHS ester) to molecules bearing alkynes (via the azide group) using Click Chemistry (CuAAC or SPAAC).

The Problem: The N-hydroxysuccinimide (NHS) ester moiety is moisture-sensitive and prone to hydrolysis.[1][2] When hydrolyzed, the active ester converts back to the carboxylic acid (5-azidopentanoic acid), which is non-reactive toward amines under standard conjugation conditions. This competition between aminolysis (desired reaction) and hydrolysis (degradation) is the primary cause of experimental failure.

Mechanism of Failure

To troubleshoot effectively, you must understand the competing pathways. Hydrolysis is not just a storage issue; it is a constant background reaction during your conjugation protocol.

Figure 1: Kinetic competition between Aminolysis (desired) and Hydrolysis (degradation).[3] High pH accelerates both, but hydrolysis dominates if the amine is not accessible.

Phase 1: Storage & Handling (Prevention)

Q: I just opened a new vial. How do I know if it's already hydrolyzed? A: If the product was stored improperly, it may have degraded before use.

• Visual Check: The compound should be a white to off-white solid or semi-solid. If it appears sticky or gummy (and wasn't originally), it may have absorbed moisture.

• Solubility Check: Dissolve a small amount in dry DMSO. It should dissolve clearly. Turbidity often indicates the presence of hydrolyzed free acid, which has different solubility properties.

Q: What is the correct way to solubilize the stock? A: Never dissolve the NHS ester directly in an aqueous buffer for storage.

• Solvent: Use anhydrous DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).

• Protocol: Prepare a high-concentration stock (e.g., 10–100 mM) in anhydrous solvent.

• Usage: Aliquot immediately. Do not store excess stock solution; freeze-thaw cycles introduce condensation, killing the NHS ester.

• Why? Water is the nucleophile that drives hydrolysis. Even "dry" alcohols (ethanol/methanol) are nucleophiles and will react with the NHS ester to form ethyl/methyl esters, permanently inactivating it [1].

Phase 2: Reaction Optimization (The "Golden Window")

Q: My conjugation yield is <10%. Is the pH wrong? A: pH is the single most critical variable. You are balancing amine reactivity against hydrolysis.

• The Trap: Primary amines (Lysine residues) are protonated (

  ) at neutral pH and unreactive. They must be deprotonated ( ) to attack the NHS ester.

• The Trade-off: Increasing pH deprotonates the amine (good) but exponentially increases the rate of hydrolysis (bad).

Table 1: NHS Ester Half-Life vs. pH [2, 3]

pH Environment	Half-Life ( ) of NHS Ester	Reactivity Status
pH 7.0	4–5 hours	Slow amine reaction, slow hydrolysis.[2][4][5]
pH 8.0	~1 hour	Optimal Window. Good balance.
pH 8.6	~10 minutes	Rapid hydrolysis. Reaction must be fast.
pH > 9.0	< 5 minutes	Hydrolysis likely outcompetes conjugation.

Q: Which buffer should I use? A: Use: PBS (Phosphate Buffered Saline), HEPES, or Bicarbonate buffers. Avoid: Tris (Tris(hydroxymethyl)aminomethane) or Glycine.

• Reasoning: Tris contains a primary amine.[4] It will react with your 5-azidopentanoic acid NHS ester, consuming the reagent and creating a "Tris-Azide" byproduct instead of labeling your protein [1].

Phase 3: Diagnostics & QC

Q: How do I confirm the NHS ester is hydrolyzed without using precious protein? A: You can perform a Hydrolysis Shift Test using UV-Vis spectroscopy. The leaving group, N-hydroxysuccinimide (NHS), has a distinct absorbance profile compared to the ester.

Protocol: The "NHS Release" Assay [4]

• Blank: Measure absorbance of your buffer (PBS pH 7.4) at 260 nm .[6][7]

• Sample: Add your NHS ester stock to the buffer (final conc. ~1 mM).

• Measure: Record

  immediately ( ).

• Trigger: Add NaOH to raise pH to >10 (instant hydrolysis).

• Measure: Record

  again ( ).

• Analysis: The free NHS group absorbs strongly at 260 nm (

  at alkaline pH). A significant jump in absorbance confirms the ester was intact and has now released NHS. If does not change, the reagent was already hydrolyzed.

Q: Can I use Mass Spec (LC-MS) to check? A: Yes. This is the definitive method.

• Target Mass: Look for the parent ion of 5-azidopentanoic acid NHS ester (

  Da).

• Failure Mode: If you see a dominant peak at ~143.1 Da , this is the hydrolyzed 5-azidopentanoic acid (Loss of NHS group mass ~115, gain of OH ~17, net loss ~97-98 Da).

Troubleshooting Decision Tree

Follow this logic flow to isolate the root cause of low conjugation yields.

Figure 2: Step-by-step diagnostic workflow for isolating conjugation failures.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press.

• Thermo Fisher Scientific. (n.d.). NHS Ester Reaction Chemistry and Protocols. Retrieved from

• BenchChem. (2025).[8][9][10] Technical Support Center: Troubleshooting Low Yield in NHS Ester Conjugation Reactions.

• Lomant, A. J., & Fairbanks, G. (1976). Chemical probes of extended biological structures: synthesis and properties of the cleavable cross-linking reagent [35S] dithiobis(succinimidyl propionate).[2] Journal of Molecular Biology, 104(1), 243-261.[2]

Sources

• 1. NHS-酯修饰与氨基标记的寡核苷酸缀合的实验方案 [sigmaaldrich.com]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Low-Toxicity CuAAC with Azidopentanoic Acid

Ticket Subject: Preventing Copper Toxicity & Protein Degradation in Click Reactions Assigned Specialist: Senior Application Scientist Status: Open Urgency: High

The Diagnostic Matrix (Troubleshooting)

Identify your specific failure mode below to jump to the relevant solution.

Symptom	Probable Cause	Immediate Corrective Action
Cell Detachment / Death (Live Cell)	ROS Generation. Free Cu(I) is generating hydroxyl radicals via Fenton chemistry.	Switch Ligand. Move from TBTA/THPTA to BTTAA . Reduce Cu concentration to <50 µM.
Protein Precipitation (Lysates)	Oxidative Crosslinking. Dehydroascorbate (oxidized ascorbate) reacts with arginine/lysine.	Add Aminoguanidine. It scavenges dehydroascorbate byproducts.
Loss of Fluorescence	Fluorophore Bleaching. ROS attacks the cyanine/rhodamine core.	Pre-complex Cu:Ligand. Never add Cu(II) alone. Add Ascorbate last.
No Signal (False Negative)	Inactive Catalyst. Cu(I) oxidized back to Cu(II) by ambient O2.	Fresh Ascorbate. Prepare 100 mM stock immediately before use.[1] Do not store.

The "Gold Standard" Low-Toxicity Protocol

This protocol is optimized for Azidopentanoic acid-labeled samples, prioritizing structural integrity and cell viability.

Phase A: Reagent Preparation (The "Chelation First" Rule)

Crucial: Copper must never exist in a "naked" state in the presence of your sample.

• CuSO4 Stock (20 mM): Dissolve in sterile water.

• Ligand Stock (50 mM): Use BTTAA (preferred) or THPTA.[2]

  • Why? BTTAA binds Cu(I) tighter than THPTA, preventing metal leaching and reducing ROS generation by ~3-fold [1].

• Reducing Agent (100 mM): Sodium Ascorbate. Prepare FRESH.

  • Warning: Yellow/brown solution = oxidized/useless. It must be clear.

• Scavenger (100 mM): Aminoguanidine (optional for live cells, mandatory for lysates).

Phase B: The Reaction Cocktail (Mix in this EXACT order)

Calculated for 1 mL final reaction volume.

Component	Final Conc.	Volume (µL)	Notes
PBS / Media	-	870	Use HEPES for pH stability if needed.
Ligand (BTTAA)	250 µM	5.0	Add First.
CuSO4	50 µM	2.5	Add Second. Vortex to complex (Turn Blue).
Alkyne Probe	10-50 µM	Variable	Add your detection reagent.
Aminoguanidine	1 mM	10.0	Add if protein integrity is critical.
Sodium Ascorbate	2.5 mM	25.0	ADD LAST to initiate.

Phase C: Execution

• Wash: Rinse cells/beads with PBS to remove free Azidopentanoic acid (prevents background).

• Incubate: Add the Cocktail to your sample.

  • Live Cells:[1][3][4][5][6] 3-5 minutes at 37°C (Speed is safety).

  • Fixed/Lysates: 30-60 minutes at RT.

• Quench: Immediately remove cocktail and wash 3x with PBS containing 1 mM EDTA (removes bound copper).

Visualizing the Mechanism

Understanding why the protocol works is the key to troubleshooting.

Workflow Diagram: The "Safe Click" Pathway

Caption: The workflow emphasizes pre-complexing Cu and Ligand to prevent "naked" copper exposure, while Aminoguanidine mitigates downstream oxidative damage.

Deep Dive FAQs

Q: Why is BTTAA preferred over THPTA for Azidopentanoic acid reactions? A: While both are water-soluble, BTTAA allows for faster reaction kinetics at lower copper concentrations.

• Mechanism:[3][7][8][9] The BTTAA-Cu(I) complex is more electron-rich, accelerating the catalytic cycle. This allows you to drop Copper concentration from 100 µM (standard THPTA) to 10-50 µM (BTTAA), drastically reducing the toxicity threshold [2].

Q: My protein is precipitating. Is it the Copper or the Azidopentanoic acid? A: It is likely the Ascorbate .

• Mechanism:[3][7][8][9] Ascorbate oxidizes into dehydroascorbate, which contains reactive dicarbonyls. These react with Arginine and Lysine residues on your protein, causing crosslinking and aggregation.

• Solution: Always include Aminoguanidine (1 mM) in the reaction cocktail.[1] It acts as a "decoy," reacting with the dicarbonyls before they can attack your protein [3].

Q: Can I just use a Copper-Free (SPAAC) reagent instead? A: You cannot use SPAAC with Azidopentanoic acid.

• Reason: Azidopentanoic acid contains a standard alkyl azide. SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition) requires the alkyne to be strained (e.g., DBCO), but the kinetics of alkyl azides with DBCO are relatively slow compared to CuAAC. More importantly, if you already have the Azide installed, you can use a DBCO-probe, but steric hindrance might be an issue. However, for "Azidopentanoic acid click reactions" specifically implying CuAAC, the copper route is often chosen for its speed and small footprint.

Reference Data

Ligand Performance Comparison

Ligand	Solubility	Toxicity	Reaction Speed	Recommended Use
TBTA	Poor (DMSO req)	High	Slow	Organic synthesis only.
THPTA	High (Water)	Moderate	Medium	Fixed cells, robust proteins.
BTTAA	High (Water)	Low	Fast	Live cells, sensitive proteins.

References

• Besanceney-Webler, C., et al. (2011). "Increasing the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study." Angewandte Chemie International Edition, 50(35), 8051-8056.

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). "Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation." Angewandte Chemie, 121(52), 10063-10067.

• Uttamapinant, C., et al. (2012). "Fast, Cell-Compatible Click Chemistry with Copper-Chelating Azides for Biomolecular Labeling." Angewandte Chemie International Edition, 51(24), 5852-5856.

• Kennedy, D. C., et al. (2011). "Cellular consequences of copper complexes used to catalyze bioorthogonal click reactions." Bioconjugate Chemistry, 22(4), 734-740.

Sources

• 1. broadpharm.com [broadpharm.com]
• 2. CuAAC Reaction Ligand Test Kit (THPTA & BTTAA based), Choline-containing phospholipid synthesis monitoring - Jena Bioscience [jenabioscience.com]
• 3. benchchem.com [benchchem.com]
• 4. glenresearch.com [glenresearch.com]
• 5. Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dspace.mit.edu [dspace.mit.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Azidopentanoic Acid Peptide Cyclization

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. As a Senior Application Scientist, this guide is designed to provide you with in-depth technical insights and field-proven troubleshooting strategies to enhance the yield and purity of your azidopentanoic acid-mediated peptide cyclization experiments. The methodologies discussed herein are grounded in established chemical principles to ensure both success and reproducibility in your work.

Introduction to Azide-Alkyne Cycloaddition in Peptide Chemistry

The cyclization of peptides using azidopentanoic acid is a robust strategy that leverages the power of azide-alkyne cycloaddition chemistry. This approach offers a stable and bio-orthogonal triazole linkage, which can mimic a peptide bond, thereby constraining the peptide into a bioactive conformation.[1][2] This guide will cover both the widely used Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the metal-free Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Troubleshooting Guide: Low Cyclization Yield

Low yield is a common hurdle in peptide cyclization. The primary competing reactions are intermolecular oligomerization and the formation of various side products.[3] This section provides a systematic approach to diagnosing and resolving these issues.

Issue 1: Predominance of Oligomers (Dimers, Trimers)

Causality: Intermolecular reactions are favored at high concentrations of the linear peptide, where peptide chains are more likely to react with each other than to cyclize intramolecularly.

Potential Cause	Recommended Solution & Rationale	Key Considerations & Quantitative Data
High Reaction Concentration	Solution-Phase: Perform the cyclization under high dilution conditions (typically 1-5 mM). This statistically favors intramolecular reactions by reducing the probability of intermolecular encounters.[3] On-Resin: Utilize the principle of "pseudo-dilution" by performing the cyclization while the peptide is still attached to the solid support. The resin matrix isolates individual peptide chains, hindering intermolecular reactions.[3]	For solution-phase cyclization, a concentration of 0.8 mM has been used to promote intramolecular reactions, while 3 mM was used to favor intermolecular reactions.[4]
Peptide Aggregation	Use chaotropic agents like 6 M Guanidinium chloride to disrupt secondary structures that may favor intermolecular aggregation.[3] Incorporate "turn-inducing" residues such as proline or D-amino acids into your peptide sequence to pre-organize the linear peptide into a conformation amenable to cyclization.[3]	The choice of solvent can also disrupt aggregation. Polar aprotic solvents like DMF can disrupt internal hydrogen bonding.[1]
Peptide Length and Sequence	For CuAAC on solid support, peptides with six, seven, or eight amino acids tend to favor monomer formation, while longer peptides may lead to cyclodimerization.[5] The distance between the azide and alkyne groups is also critical, with a minimum of six amino acids often promoting cyclodimerization in some contexts.[6]	It has been observed that for peptides shorter than hexamers, monomeric cyclization is predominant.[4]

Issue 2: Incomplete Reaction or Slow Conversion

Causality: Suboptimal reaction conditions, including catalyst activity, solvent choice, and reagent stoichiometry, can lead to sluggish or incomplete cyclization.

Potential Cause	Recommended Solution & Rationale	Key Considerations & Quantitative Data
Inefficient Copper Catalyst (CuAAC)	Copper Source: Cu(I) is the active catalytic species. Common sources include CuI, CuBr, and CuSO₄ with a reducing agent like sodium ascorbate.[7][8][9] The use of 1.5 equivalents of CuI has been found to be optimal in some cases for on-resin cyclization.[1][5] Ligands: Use a copper-chelating ligand to stabilize the Cu(I) oxidation state and prevent oxidative damage to the peptide.[7][9] Tris(triazolylmethyl)amine-based ligands like TBTA and THPTA are effective.[9][10] Piperidine has also been shown to play a critical role in reaction yield by forming Cu-ligand clusters.[1][5]	For on-resin CuAAC, using 0.5 or 1 equivalent of CuI resulted in lower efficiency (~66%) compared to 1.5 equivalents (~87.4%).[1] A ligand-to-copper ratio of 2:1 or 5:1 can protect sensitive residues like histidine from oxidation.[7]
Suboptimal Solvent	The solvent plays a crucial role in resin swelling and peptide solubility.[4] For on-resin cyclization, DMF is often a good choice as it is a polar aprotic solvent that can disrupt internal hydrogen bonding and provide high solubility for the catalytic complexes.[1] A mixture of 20% H₂O in NMP has also been reported to be effective.[1] For solution-phase reactions, degassed PBS or mixtures of water with DMSO or t-BuOH are common.[10]	An efficiency of 87% was observed with DMF for on-resin cyclization.[1]
Low Reactivity of SPAAC Reagents	The rate of SPAAC is highly dependent on the ring strain of the cyclooctyne.[][12] Use more reactive cyclooctynes like DIBO or its derivatives to accelerate the reaction.[13] The choice of solvent can also influence the reaction rate, though SPAAC is generally less sensitive to solvent effects than CuAAC.	The reaction between a cyclooctyne and an azide is highly exothermic due to the release of ring strain.[14]

Issue 3: Presence of Side Products

Causality: Side reactions can occur during peptide synthesis, cleavage, or the cyclization step itself, leading to a complex mixture of products and reduced yield of the desired cyclic peptide.

Potential Cause	Recommended Solution & Rationale	Key Considerations & Quantitative Data
Azide Reduction	The azide group can be reduced to an amine, particularly during the final cleavage from the resin if thiol-based scavengers like 1,2-ethanedithiol (EDT) are used in the TFA cleavage cocktail.[15] Use a cleavage cocktail with a non-thiol scavenger like triisopropylsilane (TIS), for example, a mixture of TFA/TIS/H₂O (95:2.5:2.5 v/v/v).[15][16]	The azide group is generally stable under standard Fmoc-SPPS conditions (20% piperidine in DMF) and strong acid (TFA).[15]
Oxidative Damage to Peptide (CuAAC)	Copper ions can catalyze the oxidation of sensitive amino acid residues such as histidine and cysteine.[9] Use degassed solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxygen exposure.[7] The addition of a suitable ligand can also protect sensitive residues.[7]	A ligand/Cu ratio of 5:1 showed less than 5% histidine oxidation after 20 hours.[7]
Diketopiperazine (DKP) Formation	This side reaction is common at the dipeptide stage during SPPS, especially with proline at the N-terminus, leading to chain termination.[3] Synthesize the peptide on 2-chlorotrityl chloride (2-CTC) resin, as its steric bulk hinders DKP formation.[3]

Frequently Asked Questions (FAQs)

Q1: Should I perform the cyclization on-resin or in solution?

A: Both methods have their advantages. On-resin cyclization benefits from "pseudo-dilution," which minimizes intermolecular side reactions and can simplify purification as excess reagents are washed away before cleavage.[3] Solution-phase cyclization offers greater conformational flexibility for the linear peptide, which can be advantageous if the on-resin approach fails.[9] The choice often depends on the peptide sequence and length.

Q2: How can I monitor the progress of my cyclization reaction?

A: Since the starting material and the cyclized product have the same molecular weight, monitoring can be challenging.[9][17]

• LC-MS: While the mass will be identical, the cyclic product often has a different retention time on reverse-phase HPLC due to a change in conformation and hydrophobicity.[18]

• IR Spectroscopy: The disappearance of the characteristic azide stretch at ~2100 cm⁻¹ can indicate reaction completion.[9]

• Modified Kaiser Test: This can be used to monitor the reaction progress.[9]

Q3: What is the best way to purify my cyclic peptide?

A: The standard method for purifying cyclic peptides is reverse-phase high-performance liquid chromatography (RP-HPLC) .[19] A C18 column is commonly used with a gradient of acetonitrile in water, both containing 0.1% TFA.[19] Due to conformational differences, the cyclic peptide will typically have a different retention time than its linear precursor.

Q4: Can I use microwave irradiation to accelerate the cyclization?

A: Yes, microwave-assisted synthesis can significantly reduce reaction times for on-resin CuAAC cyclization. For example, at 80°C, cyclization has been reported to be complete in approximately 15 minutes, although this may lead to impurities. Optimal conditions of 60°C for 20 minutes have been shown to result in >95% conversion.[20]

Q5: What are the key differences between CuAAC and SPAAC for peptide cyclization?

Feature	Copper-Catalyzed (CuAAC)	Strain-Promoted (SPAAC)
Catalyst	Requires a Cu(I) catalyst.[6]	No metal catalyst required.[][21]
Toxicity	Potential for copper cytotoxicity, which can be a concern for biological applications.[22]	Considered bio-orthogonal and non-toxic, making it ideal for use in living systems.[][14]
Reaction Rate	Generally fast with an effective catalyst system.	Rate is dependent on the ring strain of the cyclooctyne used.[12]
Reactants	Uses a terminal alkyne.	Requires a strained cyclooctyne.[]

Experimental Protocols

Protocol 1: On-Resin Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol is a general guideline and may require optimization for specific peptide sequences.

• Peptide Synthesis: Synthesize the linear peptide containing an azido amino acid (e.g., from 5-azidopentanoic acid) and an alkyne-containing amino acid (e.g., propargylglycine) using standard Fmoc-based solid-phase peptide synthesis (SPPS).[4][10]

• Resin Swelling: Swell the peptide-resin in DMF for 45 minutes.[4]

• Reagent Preparation:

  • Prepare a solution of CuI (1.5 equivalents based on resin loading) in DMF.

  • Have a solution of piperidine (or another suitable ligand) and a reducing agent like sodium ascorbate (if starting with CuSO₄) ready.

• Cyclization Reaction:

  • Drain the DMF from the swollen resin.

  • Add the CuI solution to the resin, followed by the ligand.

  • Gently agitate the reaction mixture under an inert atmosphere (e.g., nitrogen) at room temperature for 16-24 hours.[8][10]

• Washing: After the reaction, thoroughly wash the resin with DMF, isopropanol/DMSO, and DCM to remove copper salts and other reagents.[8]

• Cleavage and Deprotection: Cleave the cyclic peptide from the resin and remove side-chain protecting groups using a suitable cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O).[4][16]

• Purification: Purify the crude cyclic peptide by RP-HPLC.[19]

Protocol 2: Solution-Phase Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol is suitable for peptides that are difficult to cyclize on-resin or for applications where copper must be avoided.

• Peptide Synthesis and Cleavage: Synthesize the linear peptide containing an azido amino acid and a strained alkyne (e.g., a cyclooctyne derivative). Cleave the peptide from the resin and purify the linear precursor by RP-HPLC.

• Reaction Setup:

  • Dissolve the purified linear peptide in a suitable solvent (e.g., a mixture of water and DMSO or acetonitrile) to a final concentration of 1-5 mM.

• Cyclization Reaction:

  • Allow the reaction to proceed at room temperature. The reaction time can vary from a few hours to overnight, depending on the reactivity of the cyclooctyne.

  • Monitor the reaction progress by LC-MS.

• Purification: Once the reaction is complete, purify the cyclic peptide by RP-HPLC to remove any remaining linear precursor.

Visualizing the Workflow

On-Resin CuAAC Cyclization Workflow

Caption: Workflow for on-resin CuAAC peptide cyclization.

Monomer vs. Dimer Formation

Caption: Influence of concentration on cyclization outcome.

References

• Benchchem. (n.d.). Application Notes and Protocols: Utilizing 5-Azidopentanoic Acid for Peptide Cyclization and Modification.
• Kandler, R., Das, S., & Nag, A. (2021). Copper–ligand clusters dictate size of cyclized peptide formed during alkyne–azide cycloaddition on solid support. RSC Publishing.
• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. Jena Bioscience.
• Kandler, R., Das, S., & Nag, A. (2021). Copper–ligand clusters dictate size of cyclized peptide formed during alkyne–azide cycloaddition on solid support. RSC Publishing.
• Trabocchi, A., & Guarna, A. (2018). Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)-Mediated Macrocyclization of Peptides: Impact on Conformation and Biological Activity. PubMed.
• Jagasia, R., Holub, J. M., Bollinger, M., Kirshenbaum, K., & Finn, M. G. (2009). Peptide Cyclization and Cyclodimerization by CuI-Mediated Azide-Alkyne Cycloaddition. PubMed Central.
• Hao, G., & Tan, C. H. (2014). Peptide Conjugation via CuAAC 'Click' Chemistry. PubMed Central.
• Gale, P. A., & Smith, B. D. (2017). Selection of Natural Peptide Ligands for Copper-Catalyzed Azide–Alkyne Cycloaddition Catalysis. ACS Publications.
• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1300 - Click Cyclization on Resin.
• Benchchem. (n.d.). Technical Support Center: Overcoming Low Yield in Cyclic Peptide Synthesis.
• Gilon, C., & Gellerman, G. (2020). A Rapid and Efficient Building Block Approach for Click Cyclization of Peptoids. Frontiers.
• Ramón, D. J., & Yus, M. (2020). Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media. MDPI.
• White, C. J., & Yudin, A. K. (2011). Macrocyclization strategies for cyclic peptides and peptidomimetics. PubMed Central.
• Díaz, D. D., & Pun, M. (2022). Copper-Containing Catalysts for Azide–Alkyne Cycloaddition in Supercritical CO2. MDPI.
• ResearchGate. (n.d.). Cyclization and purification of a mixture of linear peptide aldehydes....
• Benchchem. (n.d.). Application Notes and Protocols for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with Propargylated Peptides.
• Mika, L. T., & Cséfalvay, E. (2019). Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent CyreneTM under one-pot conditions. Beilstein Journals.
• Benchchem. (n.d.). Troubleshooting low yield in N3-peptide synthesis.
• So, C. R., & Stahl, S. S. (2013). Azide-Rich Peptides via an On-Resin Diazotransfer Reaction. PubMed Central.
• Wang, L., & He, C. (2024). Recent advances in peptide macrocyclization strategies. Chemical Society Reviews (RSC Publishing).
• BOC Sciences. (n.d.). Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC).
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• Kalia, J., & Raines, R. T. (2008). Strain-promoted azide–alkyne cycloaddition for protein–protein coupling in the formation of a bis-hemoglobin as a copper-free oxygen carrier. Organic & Biomolecular Chemistry (RSC Publishing).
• Al-Azzam, O., & Abul-Futouh, H. (2023). Comparative Analysis of Cyclization Techniques in Stapled Peptides: Structural Insights into Protein–Protein Interactions in a SARS-CoV-2 Spike RBD/hACE2 Model System. PubMed Central.
• Oreate AI Blog. (2026). Unraveling the Strain-Promoted Azide-Alkyne Cycloaddition: A New Frontier in Click Chemistry.
• ResearchGate. (2020). How to purify cyclic peptides?.
• Albericio, F. (n.d.). Three Methods for Peptide Cyclization Via Lactamization. Springer Nature Experiments.
• Biotage. (n.d.). Evaluation of On-Resin Head-to-Tail Cyclization Protocols for Peptides on Automated Synthesizers.
• JPT. (n.d.). Click Chemistry in Peptide Synthesis | CuAAC & SPAAC.
• van Geel, R., et al. (2011). Strain-promoted azide–alkyne cycloadditions (SPAAC) reveal new features of glycoconjugate biosynthesis. PubMed.
• Protein Metrics. (2024). Cyclic Peptide Analysis.
• Alfa Chemistry. (n.d.). SPAAC Click Reaction.
• Bachem. (n.d.). Peptide Purification Process & Methods: An Overview.
• Jewett, J. C., & Bertozzi, C. R. (2010). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. PubMed Central.
• Agard, N. J., Prescher, J. A., & Bertozzi, C. R. (2004). A Strain-Promoted [3 + 2] Azide−Alkyne Cycloaddition for Covalent Modification of Biomolecules in Living Systems. ResearchGate.
• Benchchem. (n.d.). Troubleshooting low yield in solid-phase peptide synthesis.
• Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2).
• AltaBioscience. (n.d.). Peptide Cyclisation Methods.
• Benchchem. (n.d.). Application Notes and Protocols for Solid-Phase Synthesis of Peptides with Azido Amino Acids.
• Fields, G. B. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry.

Sources

• 1. Copper–ligand clusters dictate size of cyclized peptide formed during alkyne–azide cycloaddition on solid support - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07491H [pubs.rsc.org]
• 2. Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)-Mediated Macrocyclization of Peptides: Impact on Conformation and Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Peptide Cyclization and Cyclodimerization by CuI-Mediated Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Copper–ligand clusters dictate size of cyclized peptide formed during alkyne–azide cycloaddition on solid support - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Peptide Conjugation via CuAAC ‘Click’ Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jenabioscience.com [jenabioscience.com]
• 8. peptide.com [peptide.com]
• 9. Macrocyclization strategies for cyclic peptides and peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 12. Unraveling the Strain-Promoted Azide-Alkyne Cycloaddition: A New Frontier in Click Chemistry - Oreate AI Blog [oreateai.com]
• 13. Strain-promoted alkyne-azide cycloadditions (SPAAC) reveal new features of glycoconjugate biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Azide-Rich Peptides via an On-Resin Diazotransfer Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Recent advances in peptide macrocyclization strategies - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS01066J [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]
• 19. bachem.com [bachem.com]
• 20. Frontiers | A Rapid and Efficient Building Block Approach for Click Cyclization of Peptoids [frontiersin.org]
• 21. alfa-chemistry.com [alfa-chemistry.com]
• 22. jpt.com [jpt.com]

Technical Support Center: Purification of Azidopentanoic Acid Conjugates

Welcome to the Technical Support Center for the purification of azidopentanoic acid conjugates. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming the challenges associated with purifying these valuable bioconjugates. Here, we move beyond simple protocols to explain the "why" behind experimental choices, ensuring you can confidently troubleshoot and optimize your purification workflows.

Section 1: Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the purification of your azidopentanoic acid conjugates. Each issue is presented in a question-and-answer format, detailing potential causes and providing actionable solutions.

Issue 1: Low Yield of the Final Conjugate

Question: I've performed a click chemistry reaction to conjugate my protein with an azidopentanoic acid-modified molecule, but after purification, the yield of my final conjugate is significantly lower than expected. What could be the cause, and how can I improve it?

Potential Causes & Solutions:

• Incomplete Reaction: The initial conjugation reaction may not have gone to completion.

  • Solution: Before purification, it's crucial to confirm the reaction's completion. Techniques like SDS-PAGE can show a shift in the molecular weight of the protein after successful conjugation. For smaller molecules, LC-MS is an excellent tool to monitor the reaction progress. If the reaction is incomplete, consider optimizing the reaction conditions, such as reaction time, temperature, and reagent concentrations. For copper-catalyzed azide-alkyne cycloaddition (CuAAC), ensure the use of a reducing agent like sodium ascorbate to maintain the copper in its active Cu(I) state.[1][2]

• Precipitation of the Conjugate: Azidopentanoic acid and its derivatives can sometimes be hydrophobic, leading to precipitation of the conjugate, especially when working with proteins in aqueous buffers.

  • Solution: If you observe precipitation, consider adjusting the buffer conditions. Adding a mild, non-denaturing detergent or increasing the hydrophilicity of the conjugate by incorporating a hydrophilic spacer, such as polyethylene glycol (PEG), can help maintain solubility.[3] It's also possible to perform the conjugation in the presence of a co-solvent like DMSO, but care must be taken to ensure it doesn't denature the protein.[3]

• Loss During Purification Steps: The chosen purification method might not be optimal for your specific conjugate, leading to significant product loss.

  • Solution: Evaluate each step of your purification process for potential losses. For example, during dialysis or ultrafiltration, ensure the molecular weight cutoff (MWCO) of the membrane is appropriate to retain your conjugate while allowing smaller, unreacted components to pass through.[4] If using chromatography, assess whether your conjugate is irreversibly binding to the column matrix.

• Incompatible Buffer Additives: Components in your initial antibody or protein buffer, such as Tris, glycine, or sodium azide, can interfere with the conjugation reaction, leading to a lower yield of the desired product.[5][6]

  • Solution: Before starting the conjugation, perform a buffer exchange to remove any interfering low-molecular-weight additives.[5][6] Methods like dialysis, ultrafiltration, or gel filtration chromatography are suitable for this purpose.[5]

Issue 2: Poor Purity of the Final Conjugate

Question: My final product contains significant amounts of unreacted starting materials (e.g., the azide-modified molecule or the alkyne-containing partner). How can I effectively remove these contaminants?

Potential Causes & Solutions:

• Inefficient Removal of Excess Reagents: Small molecule reagents can be challenging to separate from a larger bioconjugate.

  • Solution 1: Size-Based Methods: For protein conjugates, size exclusion chromatography (SEC) is a highly effective method for separating the larger conjugate from smaller, unreacted molecules.[][8][9] Dialysis or ultrafiltration with an appropriate MWCO membrane are also excellent choices for removing small molecule impurities.[4][10]

  • Solution 2: Affinity Chromatography: If one of the starting materials has an affinity tag (e.g., a His-tag), you can use affinity chromatography to capture either the unreacted material or the final conjugate, allowing for separation.

• Co-elution During Chromatography: The conjugate and impurities may have similar properties, causing them to elute together during chromatographic separation.

  • Solution: Optimize your chromatography method. For High-Performance Liquid Chromatography (HPLC), adjusting the gradient, mobile phase composition, or even the column chemistry can improve resolution.[11][12] If using ion-exchange chromatography (IEX), the shielding of surface charges by PEG chains in PEGylated conjugates can alter their elution profile, a property that can be exploited for separation.[][10] Hydrophobic Interaction Chromatography (HIC) is another powerful technique that separates molecules based on their surface hydrophobicity and can be a great complementary method to IEX and SEC.[][13][14][15]

• Presence of Side Products: The click chemistry reaction itself can sometimes generate side products. For instance, in CuAAC reactions, oxidative homocoupling of alkynes can occur.[2]

  • Solution: Ensure your reaction conditions are optimized to minimize side reactions. In CuAAC, adding a slight excess of a reducing agent like sodium ascorbate can prevent oxidative homocoupling.[2] If side products are still present, a high-resolution purification technique like reversed-phase HPLC (RP-HPLC) may be necessary to separate them from the desired product.[16]

Issue 3: Difficulty Removing the Copper Catalyst (for CuAAC Reactions)

Question: I've used a copper-catalyzed click reaction and am concerned about residual copper in my final product, which could be toxic for downstream cellular applications. What is the best way to remove it?

Potential Causes & Solutions:

• Ineffective Removal Methods: Simple dialysis against a standard buffer may not be sufficient to remove all the copper ions, especially if they are chelated by the conjugate.

  • Solution 1: Chelation and Dialysis/Ultrafiltration: Add a chelating agent like EDTA to your reaction mixture to bind the copper ions.[17] Subsequently, the copper-EDTA complex can be efficiently removed by dialysis or ultrafiltration.[17]

  • Solution 2: Specialized Resins: There are commercially available resins, such as Chelex, that are specifically designed to bind and remove divalent metal ions like copper.[17] Passing your reaction mixture through a column packed with such a resin can effectively eliminate the copper catalyst.

  • Solution 3: Extraction: If your conjugate is soluble in an organic solvent, you can perform a liquid-liquid extraction with an aqueous EDTA solution to remove the copper.[18]

Workflow for Troubleshooting Purification

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Click Chemistry [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Troubleshooting Guides - Creative Biolabs [creative-biolabs.com]
• 6. Antibody Conjugation Troubleshooting [bio-techne.com]
• 8. cytivalifesciences.com [cytivalifesciences.com]
• 9. Size exclusion chromatography: Fundamentals and applications | Abcam [abcam.com]
• 10. Membrane-Based Hybrid Method for Purifying PEGylated Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. hplc.eu [hplc.eu]
• 12. HPLC Analysis and Purification of Peptides | Springer Nature Experiments [experiments.springernature.com]
• 13. tosohbioscience.com [tosohbioscience.com]
• 14. Hydrophobic Interaction Chromatography | Thermo Fisher Scientific - SG [thermofisher.com]
• 15. goldbio.com [goldbio.com]
• 16. Expression and Purification of Isotopically Labeled Peptide Inhibitors and Substrates of cAMP-Dependant Protein Kinase A for NMR Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

1H NMR Shift Analysis: Triazole Product from Azidopentanoic Acid

Executive Summary

This guide provides a definitive technical comparison for validating the synthesis of 1,2,3-triazoles from 5-azidopentanoic acid via Click Chemistry (CuAAC or RuAAC). The primary analytical challenge lies in distinguishing the starting azide from the triazole product and differentiating between regioisomers (1,4- vs. 1,5-disubstitution).

The "Click" Metric: The most reliable indicator of a successful reaction is the downfield shift of the

-methylene protons (adjacent to nitrogen) by approximately +1.0 ppm (from ~3.3 ppm to ~4.3 ppm), accompanied by the emergence of a diagnostic aromatic singlet.

Part 1: Mechanistic Context & Chemical Transformations

To interpret the NMR data correctly, one must understand the change in the electronic environment. The transformation converts a moderately electron-withdrawing azide group into a highly aromatic, electron-poor triazole ring.

Reaction Scheme & Electronic Shift

The following diagram visualizes the transformation and the specific protons monitored during NMR analysis.

Figure 1: Reaction pathway highlighting the critical electronic change driving the chemical shift.

Part 2: Comparative NMR Analysis

This section provides the core data required to validate your product. The values below are based on standard measurements in Deuterated Chloroform (

).

The "Click" Shift Table

The following table compares the starting material (5-azidopentanoic acid) with the standard 1,4-triazole product (derived from a terminal alkyne like phenylacetylene).

Proton Assignment	Label	5-Azidopentanoic Acid ( ppm)	Triazole Product ( ppm)	(Shift)	Multiplicity
-Methylene to N		3.25 – 3.30	4.30 – 4.40	+1.05	Triplet ( )
-Methylene to COOH		2.35 – 2.45	2.35 – 2.45	~0.00	Triplet ( )
Internal Methylenes		1.60 – 1.80	1.90 – 2.00	+0.20	Multiplet ( )
Triazole Ring Proton		N/A	7.50 – 8.00	New Peak	Singlet ( )

Critical Insight: The proton adjacent to the carboxylic acid (

, ~2.4 ppm) serves as an internal reference . It should not move significantly.[1][2] If it does, check your solvent acidity or salt formation. The shift of relative to is your self-validating confirmation.

Diagnostic Signals[3]

• The

  Triplet (The Confirmation): In the starting azide, this triplet is buried near solvent impurities or other alkyl chains (~3.3 ppm). In the product, it shifts cleanly into the "ether/ester" region (~4.35 ppm), usually isolated from other aliphatic peaks.

• The Triazole Singlet (The Flag): A sharp singlet appearing between 7.5 and 8.0 ppm is the hallmark of the triazole ring formation. Its integration should match the

  triplet (ratio 1:2).

Part 3: Regioisomer Discrimination (1,4- vs. 1,5-Triazole)

While Copper (CuAAC) yields the 1,4-isomer and Ruthenium (RuAAC) yields the 1,5-isomer, catalytic failure or thermal background reactions can lead to mixtures.

1H NMR Distinction

The distinction in proton NMR is subtle and solvent-dependent.

• 1,4-Isomer: The ring proton (

  ) typically appears at 7.5 – 7.8 ppm ( ).

• 1,5-Isomer: The ring proton is often deshielded slightly further or shifts depending on the steric clash with the pentanoic acid chain, but ranges overlap.

13C NMR Distinction (The Definitive Method)

For absolute certainty, you must use Carbon-13 NMR. The chemical shift of the triazole ring carbons is diagnostic.

Isomer Type	Catalyst	C4 Shift ( ppm)	C5 Shift ( ppm)
1,4-Disubstituted	Cu(I)	~147 (Quaternary)	~120 (CH)
1,5-Disubstituted	Ru(II)	~133 (CH)	~133-140 (Quaternary)

Rule of Thumb: In the 1,4-isomer, the protonated carbon (C5) is significantly upfield (~120 ppm). In the 1,5-isomer, the protonated carbon (C4) is downfield (~133 ppm).

Part 4: Experimental Validation Protocol

This protocol ensures high-fidelity NMR data by removing paramagnetic copper impurities which cause peak broadening.

Step 1: Synthesis (CuAAC Micro-Scale)

• Dissolve 5-azidopentanoic acid (1.0 equiv) and Terminal Alkyne (1.0 equiv) in

  -BuOH/H2O (1:1).

• Add CuSO4 (5 mol%) and Sodium Ascorbate (10 mol%).

• Stir at RT for 4–12 hours.

Step 2: Sample Preparation (Crucial)

Copper ions are paramagnetic and will broaden your NMR signals, masking the triplet splitting.

• Quench: Add 10%

  or EDTA solution to chelate copper (solution turns blue).

• Extract: Extract with EtOAc, wash with brine, dry over

  .

• Filter: Pass through a small plug of silica gel if the green/blue tint persists.

• Solvent: Dissolve ~10 mg of dried product in 0.6 mL

  .

Step 3: Analysis Decision Tree

Use the following logic flow to interpret your spectrum.

Figure 2: Logic flow for validating triazole formation.

Part 5: Troubleshooting & Artifacts

Observation	Cause	Solution
Broadened Signals	Paramagnetic Cu(II) contamination.	Wash with EDTA or .
Missing COOH Proton	Rapid exchange with trace water in .	Normal behavior; ignore or use DMSO- .
Split Triplet at 4.3 ppm	Restricted rotation or diastereomers (if alkyne is chiral).	Run High-Temp NMR (50°C) to coalesce.
Extra peaks at 2.1 ppm	Acetone/solvent trap.	Dry sample under high vacuum >1h.

References

• Creary, X., et al. "Method for Assigning Structure of 1,2,3-Triazoles." Journal of Organic Chemistry, 2012. Link

  • Key Data: Establishes the C13 NMR distinction between 1,4 and 1,5 isomers.

• Lutz, J. F., & Zarafshani, Z. "Efficient construction of therapeutics... using azide-alkyne 'click' chemistry." Advanced Drug Delivery Reviews, 2008.[3][4] Link

  • Key Data: Validates 5-azidopentanoic acid as a standard linker.

• Reich, H. J. "1H NMR Chemical Shifts."[5] University of Wisconsin-Madison / Organic Chemistry Data. Link

  • Key Data: Authoritative tables for alkyl azide vs. alkyl triazole shifts.

• Sletten, E. M., & Bertozzi, C. R. "Bioorthogonal Chemistry: Fishing for Selectivity in a Sea of Functionality." Angewandte Chemie Int. Ed., 2009. Link

  • Key Data: Mechanistic background on CuAAC vs RuAAC.

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. caymanchem.com [caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]

Optimizing Bioconjugation: A Comparative Analysis of 5-Azidopentanoic Acid vs. PEG-Azide Linkers

Executive Summary

In the architecture of functional small molecules—whether for PROTACs, Antibody-Drug Conjugates (ADCs), or metabolic labeling—the linker is rarely a passive bridge. It is a determinant of solubility, cell permeability, and ternary complex geometry.

This guide compares two distinct linker archetypes:

• 5-Azidopentanoic Acid: A short, hydrophobic alkyl (

  ) linker representing "rigid" hydrophobicity.

• PEG-Azide Linkers (e.g., Azido-PEG

  -acid): Hydrophilic, flexible ether-based chains representing "solvated" flexibility.

The Bottom Line: Use 5-azidopentanoic acid when maximizing cell permeability via passive diffusion is critical, or when a hydrophobic binding pocket requires a "greasy" handle. Use PEG-azide linkers to rescue the solubility of hydrophobic payloads, prevent aggregation in ADCs, or when rotational freedom is required to minimize steric clash between conjugated domains.

Part 1: Physicochemical Profiles

The fundamental difference lies in how these molecules interact with the solvent (water) versus the lipid bilayer.[]

5-Azidopentanoic Acid (The Alkyl Standard)

• Structure:

• Character: Hydrophobic, lipophilic.[2]

• Solvation: Does not form hydrogen bonds with water along the chain. Water molecules form an ordered "cage" around the alkyl chain (entropic penalty), driving the molecule to self-aggregate or bury itself in hydrophobic pockets.

• Conformation: Prefers an extended anti-conformation (zig-zag), making it slightly more rigid per unit length than PEG.

PEG-Azide Linkers (The Hydrophilic Standard)

• Structure:

• Character: Hydrophilic, amphiphilic.

• Solvation: Each ether oxygen accepts hydrogen bonds from water.[3] This creates a "hydration shell" that acts as a stealth coating, preventing non-specific protein adsorption.

• Conformation: The gauche effect (interaction between lone pairs on oxygen and adjacent C-H bonds) induces a helical or coiled structure, making PEGs shorter in space than their fully extended length suggests.

Comparative Data Table

Feature	5-Azidopentanoic Acid	Azido-PEG4-Acid
Molecular Weight	~143.14 Da	~291.29 Da (varies by n)
Calculated LogP	~1.2 (Lipophilic)	~ -0.5 to -1.5 (Hydrophilic)
Aqueous Solubility	Low (<10 mM without co-solvent)	High (>100 mM)
Cell Permeability	High (Passive diffusion)	Moderate/Low (Size/Polarity dependent)
Metabolic Stability	High (Oxidation resistant)	Moderate (Ether oxidation possible)
Aggregation Risk	High (Hydrophobic collapse)	Low (Steric repulsion)

Part 2: Biochemical Performance & Application Logic

The "Permeability Paradox" (PROTACs & Intracellular Drugs)

Counter-intuitively, while PEG improves solubility, it often hurts permeability.

• Mechanism: Cell membranes are hydrophobic barriers. To cross, a molecule must shed its water shell.

• Alkyl Advantage: 5-azidopentanoic acid has no water shell to shed. It partitions readily into the lipid bilayer.

• PEG Disadvantage: The tight hydration shell around PEG requires significant energy (desolvation penalty) to strip away before the molecule can enter the membrane.

Recommendation: For intracellular targets (e.g., PROTACs degrading nuclear proteins), start with 5-azidopentanoic acid or short alkyl chains. Switch to PEG only if the final molecule is insoluble in assay media.

The "Stealth" Effect (ADCs & Surface Labeling)

For Antibody-Drug Conjugates or surface labeling, the goal is to keep the molecule in circulation and prevent aggregation.

• Alkyl Failure Mode: Attaching a hydrophobic drug (like MMAE) via a hydrophobic C5 linker to an antibody creates "greasy patches" on the protein surface. This leads to antibody aggregation and rapid clearance by the liver.

• PEG Success Mode: A PEG linker acts as a solubility shield, masking the hydrophobicity of the payload.

Recommendation: For bioconjugation to proteins or nanoparticles, PEG-azide is the superior choice.

Ternary Complex Geometry (PROTACs)

In PROTACs, the linker must bend to allow the E3 ligase and the Target Protein to touch.

• Alkyl (C5): Acts as a "ruler." Because it prefers the anti conformation, it defines a specific distance. If the binding pockets are not aligned, the complex fails.

• PEG: Acts as a "rope." It is floppy and can adopt many conformations to accommodate mismatched binding pockets. However, this comes with an entropic penalty (the linker loses freedom when it binds), which can weaken affinity.

Part 3: Visualization of Linker Dynamics

Figure 1: Mechanistic flow illustrating why Alkyl linkers favor permeability while PEG linkers favor solubility, creating the central trade-off in linker selection.

Part 4: Experimental Protocols

The following protocols are designed to highlight the handling differences required for the two linkers.

Protocol A: Activation to NHS-Ester (Preparation)

Before clicking, you often need to attach the acid end to an amine.

Reagents:

• Linker (5-azidopentanoic acid OR Azido-PEG4-acid)

• TSTU or HATU (Coupling agent)

• DIPEA (Base)

• Solvent: Anhydrous DMF (Critical for 5-azidopentanoic acid due to hydrophobicity; PEG tolerates DMSO/Water mixes better, but DMF is standard for activation).

Step-by-Step:

• Dissolve 1.0 equiv of Linker in anhydrous DMF (Concentration: 0.1 M).

• Add 1.2 equiv of DIPEA.

• Add 1.1 equiv of TSTU.

• Observation Point: 5-azidopentanoic acid reaction mixtures usually remain clear. PEG-azide mixtures may become slightly viscous depending on chain length.

• Stir at Room Temp for 1 hour.

• Validation: Monitor by LC-MS.

  • 5-Azidopentanoic acid shift: Mass +97 Da (NHS). Look for the hydrophobic shift in retention time.

  • PEG-Azide shift: Mass +97 Da. Broad peak or multiple peaks if polydisperse (though discrete PEGs should be single peak).

Protocol B: CuAAC Click Reaction (The Conjugation)

Connecting the Azide linker to an Alkyne-tagged payload.

Critical Difference: Solvent composition.[4]

Parameter	5-Azidopentanoic Acid Workflow	PEG-Azide Workflow
Solvent System	50% DMSO / 50% Water (or tBuOH/Water). High organic % required to prevent linker precipitation.	PBS or Water (can tolerate <5% DMSO).
Copper Source	CuSO4 + THPTA (Ligand). THPTA is crucial to keep Cu(I) soluble in organic mixes.	CuSO4 + BTTAA or THPTA.
Reducing Agent	Sodium Ascorbate (fresh).	Sodium Ascorbate (fresh).

Procedure:

• Prepare Alkyne: Dissolve alkyne-substrate in DMSO.

• Add Linker:

  • For C5: Add 5-azidopentanoic acid (in DMSO). Ensure final DMSO content is >20%.

  • For PEG: Add Azido-PEG-acid (in Water).

• Catalyst Premix: Mix CuSO4 (1 eq) and THPTA (1.5 eq) separately, then add to reaction.

• Initiate: Add Sodium Ascorbate (5 eq).

• Incubate: 1-2 hours at RT.

• Purification:

  • For C5: Likely requires Ethyl Acetate extraction or Reverse-Phase HPLC (C18).

  • For PEG: Can often be purified by Size Exclusion Chromatography (SEC) or Dialysis if the payload is large.

Part 5: References

• ACS Publications. (2019). Linker-Dependent Folding Rationalizes PROTAC Cell Permeability. Journal of Medicinal Chemistry. Retrieved from [Link]

• National Institutes of Health (NIH). Physiological Effects of Ac4ManNAz and Optimization of Metabolic Labeling. Retrieved from [Link]

Sources

• 2. precisepeg.com [precisepeg.com]
• 3. purepeg.com [purepeg.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

HPLC retention time of 5-azidopentanoic acid derivatives

Executive Summary

5-Azidopentanoic acid (CAS: 79583-98-5) is a critical "Click Chemistry" heterobifunctional linker.[1] Its purity is paramount because unreacted azide linkers can act as chain terminators in bio-orthogonal labeling. This guide provides a definitive Reverse-Phase HPLC (RP-HPLC) workflow for analyzing 5-azidopentanoic acid, comparing its retention behavior against key alternatives (Alkyl-azides vs. PEG-azides) and its activated derivatives (NHS esters).

Key Finding: 5-Azidopentanoic acid exhibits moderate hydrophobicity (LogP ~0.8–1.1), eluting in the early-to-mid region of standard C18 gradients. Its retention is strictly pH-dependent due to the carboxylic acid moiety (

).

The Physicochemical Basis of Separation

To accurately predict and control retention, one must understand the molecule's interaction with the stationary phase.

• The Anchor (Hydrophobic): The pentyl (

  ) chain and the azide ( ) group drive retention on C18 columns via van der Waals forces.

• The Modulator (Ionizable): The carboxylic acid tail is ionizable.

  • Neutral pH: The acid deprotonates (

    ), becoming highly polar. Retention time ( ) collapses, often co-eluting with the void volume.

  • Acidic pH (< 3.0): The acid remains protonated (

    ), increasing hydrophobicity and ensuring sharp, retained peaks.

Critical Directive: All protocols below utilize acidified mobile phases (0.1% TFA or Formic Acid) to suppress ionization.

Comparative Analysis: Retention Behavior

The following table contrasts 5-azidopentanoic acid with its structural analogs under a standardized C18 Gradient (5–95% Acetonitrile over 15 min).

Table 1: Relative Retention Time (RRT) Comparison

Compound Class	Molecule	Structure Note	Predicted RRT*	Hydrophobicity (LogP)	Separation Logic
Target	5-Azidopentanoic Acid	C5 Alkyl chain	1.00 (Ref)	~0.95	Baseline Reference.
Alternative 1	3-Azidopropanoic Acid	C3 Alkyl chain	0.65 – 0.75	~0.45	Shorter chain reduces hydrophobic interaction; elutes earlier.
Alternative 2	6-Azidohexanoic Acid	C6 Alkyl chain	1.15 – 1.25	~1.35	One extra methylene (-CH2-) increases retention significantly.
Alternative 3	Azido-PEG3-Acid	PEG Spacer	0.20 – 0.40	< 0	Highly hydrophilic. Requires "Aq" type columns to prevent void elution.
Derivative	5-Azidopentanoic NHS Ester	Activated Ester	1.30 – 1.50	> 1.5	NHS group adds bulk/hydrophobicity. Warning: Presence of "Reference" peak indicates hydrolysis.

*RRT = Retention Time of Analyte / Retention Time of 5-Azidopentanoic Acid. Data based on C18 columns, pH 2.0.

Visualization of Separation Logic

The following diagram illustrates the chromatographic decision tree and separation mechanism for these derivatives.

Caption: Chromatographic elution order based on hydrophobic interaction strength on a C18 stationary phase.

Standardized Experimental Protocol

This protocol is designed to be self-validating . The presence of the "Target" peak at the expected window confirms system suitability.

Method A: General Purity Assessment (UV-Vis)

Best for: Routine purity checks of the free acid.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus or Waters BEH), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA).[2][3]

• Mobile Phase B: Acetonitrile (ACN) + 0.1% TFA.[3]

• Flow Rate: 1.0 mL/min.[4]

• Temperature: 30°C.

• Detection: UV at 210 nm (Critical: Azides have minimal absorbance at 254 nm).

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.0	5%	Equilibration
2.0	5%	Isocratic Hold (Elute salts)
12.0	60%	Linear Gradient (Separation)
14.0	95%	Wash (Remove hydrophobic contaminants)
15.0	95%	Hold

| 15.1 | 5% | Re-equilibration |

Method B: NHS-Ester Analysis (Dry Mode)

Best for: 5-Azidopentanoic acid NHS ester. Prevents in-situ hydrolysis.

• Sample Diluent: Anhydrous Acetonitrile (Do NOT use water/methanol).

• Gradient: Steeper gradient (20% B to 100% B in 10 mins).

• Why? The NHS ester is unstable in aqueous buffers. A fast gradient minimizes on-column hydrolysis, allowing you to distinguish the Intact Ester (Late peak) from the Hydrolyzed Acid (Early peak, matches Method A target).

Workflow Visualization

Caption: Analytical workflow options. Note that direct UV detection requires low wavelengths (210 nm).

Expert Insights & Troubleshooting

1. The "Invisible" Peak (Detection Limits): The azide group (

) is a poor chromophore.

• Problem: At 254 nm, you may see nothing even at high concentrations.

• Solution: Use 210 nm.[5][6] However, 210 nm is susceptible to solvent cut-off interference. Ensure high-grade solvents are used. For trace analysis (<0.1%), ELSD (Evaporative Light Scattering Detector) or LC-MS is mandatory.

2. Peak Tailing:

• Cause: Interaction between the free carboxylic acid and residual silanols on the silica column.

• Fix: Ensure TFA is present (0.1%).[2][3] If using MS (where TFA suppresses signal), use 0.1% Formic Acid, though peak shape may slightly degrade.

3. NHS Ester Hydrolysis Artifacts: When analyzing the NHS ester derivative, you will almost always see two peaks.

• Peak 1 (Earlier): 5-Azidopentanoic acid (Hydrolysis product).

• Peak 2 (Later): 5-Azidopentanoic acid NHS ester (Intact product).

• Quantification: The ratio of Peak 2 / (Peak 1 + Peak 2) represents the functional purity of your reagent.

References

• ResearchGate. HPLC Analysis of Azide Ion on Obelisc N Column. SIELC Technologies.[4][7] Available at: [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. hplc.eu [hplc.eu]
• 3. researchgate.net [researchgate.net]
• 4. HPLC Analysis of Azide Ion on Obelisc N Column | SIELC Technologies [sielc.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Separation of Pentanoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Optimization of PROTAC Linker Topology: A Comparative Analysis of C5 vs. C6 Azide Motifs

Executive Summary

In the rational design of Proteolysis Targeting Chimeras (PROTACs), the linker is not merely a passive connector but a critical structural determinant of ternary complex stability (

) and degradation efficiency ( ).[1][2] While Polyethylene Glycol (PEG) linkers offer solubility, alkyl-azide linkers—specifically 5-azidopentanyl (C5) and 6-azidohexanyl (C6) motifs—are increasingly favored for their ability to modulate lipophilicity ( ) and membrane permeability.

This guide provides a technical comparison of C5 vs. C6 azide linkers, focusing on the "Odd-Even Effect" in linker topology, the thermodynamic implications of methylene extension, and the practical application of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) in library generation.

Part 1: Physicochemical & Topological Distinctions

The choice between a C5 and C6 linker is often a trade-off between conformational entropy and exit vector alignment .

The "Odd-Even" Effect on Exit Vectors

In small molecule crystallography and ligand design, alkyl chains exhibit distinct topological behaviors based on carbon count parity.

• C6 (Even) Linkers: In a fully extended anti-periplanar conformation, the terminal bond vectors of an even-numbered chain (e.g., Hexyl) are parallel but offset. This often favors a "linear" projection, useful when the E3 and POI binding pockets are on opposite faces of the complex.

• C5 (Odd) Linkers: Odd-numbered chains (e.g., Pentyl) result in terminal vectors that are angularly offset relative to each other. This can induce a natural "kink" or curvature, which is advantageous when the E3 and POI binding sites require a "U-shape" or folded recruitment.

Lipophilicity and Permeability

Replacing an ether oxygen (PEG) with a methylene group (

) increases lipophilicity.

• C5 Azide: Lower

  than C6. Often preferred when the warhead/ligand is already highly lipophilic, to prevent the PROTAC from becoming trapped in the phospholipid bilayer.

• C6 Azide: Higher

  . Provides a slightly larger hydrophobic surface area, which can improve cell membrane penetration via passive diffusion, provided the total TPSA (Topological Polar Surface Area) remains within the "beyond Rule of 5" (bRo5) guidelines.

Comparative Metrics Table

Feature	C5 Azide Linker (Pentyl)	C6 Azide Linker (Hexyl)	Impact on PROTAC Design
Chain Length	~7.5 Å (extended)	~8.75 Å (extended)	1.25 Å difference determines "Goldilocks" fit.
Vector Topology	Angular / Kinked	Parallel / Linear	Affects E3-POI interface alignment.
Entropic Cost	Lower	Higher	Longer chains pay a higher entropic penalty ( ) upon binding.
Lipophilicity	Moderate	High	C6 increases permeability but risks solubility issues.
Solubility	Moderate	Low	Both are lower than PEG; C5 is slightly more soluble.

Part 2: Thermodynamic Impact on Ternary Complex Formation

The primary advantage of testing both C5 and C6 is to optimize the Cooperativity Factor (

) .

• Positive Cooperativity (

  ): The linker facilitates new Protein-Protein Interactions (PPIs) between the E3 ligase and the POI.

• The C5 Advantage: If the distance is short, C5 restricts the conformational space, potentially "locking" the proteins into a productive orientation. However, if too short, it causes steric clashes (negative cooperativity).

• The C6 Advantage: The extra methylene unit provides rotational freedom to relieve steric clashes found in C5 analogs. However, this increases the entropic penalty of binding.

Visualization: The "Goldilocks" Zone in Linker Selection

Figure 1: The thermodynamic trade-off in linker length. C5 and C6 often sit on the boundary between "Too Rigid" and "Optimal" depending on the specific E3-POI pair.

Part 3: Experimental Protocol - Click Chemistry Library Synthesis

To empirically determine whether C5 or C6 is superior for your specific target, a parallel synthesis workflow using CuAAC (Click Chemistry) is the standard industry approach.

Reagents & Materials

• Warhead-Alkyne: Ligand for POI functionalized with a terminal alkyne.

• E3-Azide (C5 & C6): Pomalidomide (for CRBN) or VH032 (for VHL) functionalized with 5-azidopentanoic acid or 6-azidohexanoic acid.

• Catalyst:

  and Sodium Ascorbate (NaAsc).

• Solvent:

  (1:1) or DMSO (for hydrophobic warheads).

Synthesis Workflow (Step-by-Step)

• Preparation: Dissolve Warhead-Alkyne (1 eq) and E3-Azide (1 eq) in DMSO to a final concentration of 10-20 mM.

• Catalysis: Add

  (0.1 eq) and NaAsc (0.5 eq) pre-dissolved in water.

• Incubation: Stir at Room Temperature (RT) for 2-4 hours. The formation of the 1,2,3-triazole is usually quantitative.[3]

• Purification:

  • High-Throughput: Dilute with MeOH, filter, and purify via Prep-HPLC.

  • Crude Screening: If conversion is >95% (verified by LC-MS), the crude mixture can often be diluted directly into cell media for initial DC50 estimation (requires cytotoxicity controls).

Evaluation: The "Hook Effect" Assay

Comparing C5 vs. C6 requires a degradation assay that accounts for the "Hook Effect" (where excess PROTAC inhibits ternary complex formation).

Figure 2: Iterative workflow for evaluating linker efficacy. If C5 fails, C6 is the immediate logical step to relieve steric strain.

Part 4: Case Studies & Literature Grounding

Case A: BRD4 Degraders (Wurz et al., Amgen)

In the development of BRD4 degraders, researchers utilized Click chemistry to scan linker lengths.

• Observation: Linkers that were too short (analogous to

• C5/C6 Relevance: The transition from a 4-unit to a 6-unit spacer often marks the threshold for degradation capability. For BRD4-VHL systems, a linear distance of ~10-12 Å is often ideal. A C5-azide + Triazole + Alkyne spacer provides approximately 10-11 Å, often hitting the "sweet spot" for VHL recruitment.

Case B: BTK Degraders (Zorba et al.)[3][4]

• Observation: Longer linkers (PEG-based) showed reduced cooperativity compared to shorter, rigid linkers.

• Implication for C5 vs C6: This suggests that if a C6 linker shows activity but low cooperativity, shortening to C5 (increasing rigidity/decreasing entropy) can improve potency (

  ), provided the steric clash threshold is not crossed.

References

• Wurz, R. P., et al. (2018).[4] "A 'Click Chemistry Platform' for the Rapid Synthesis of Bispecific Molecules for Inducing Protein Degradation."[4] Journal of Medicinal Chemistry. Link

• Zorba, A., et al. (2018). "Delineating the Role of Cooperativity in the Design of Potent PROTACs for BTK." Proceedings of the National Academy of Sciences. Link

• Cyrus, K., et al. (2011).[4] "Impact of Linker Length on the Activity of PROTACs." Molecular BioSystems. Link

• Steinebach, C., et al. (2020). "Homo-PROTACs for the Chemical Knockdown of Cereblon." ACS Chemical Biology. Link

Sources

• 1. Impact of linker length on the activity of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characteristic roadmap of linker governs the rational design of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]

A Senior Application Scientist's Guide to LC-MS Characterization of Azidopentanoic Acid-Peptide Conjugates

For researchers, scientists, and drug development professionals, the precise characterization of modified peptides is paramount. Azidopentanoic acid is a commonly used chemical handle in bioconjugation, enabling the attachment of various moieties to peptides via "click chemistry".[1] Verifying the successful and specific conjugation is a critical step that relies heavily on the power and precision of Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an in-depth comparison of LC-MS strategies for characterizing azidopentanoic acid-peptide conjugates, grounded in field-proven insights and experimental data.

The covalent attachment of an azido group introduces unique chemical properties that influence both the chromatographic separation and the mass spectrometric fragmentation of the peptide.[2] Therefore, a tailored analytical approach is not just recommended; it is essential for unambiguous characterization.

Pillar 1: Liquid Chromatography Strategies for Resolving Conjugates

The initial separation of the peptide conjugate from unconjugated peptide, excess reagents, and other synthesis-related impurities is the foundation of a successful analysis.[3] Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the workhorse for peptide separations, but the choice of column chemistry and mobile phase modifiers is critical.[4][5]

Comparative Analysis of Mobile Phase Modifiers

The selection of an ion-pairing agent in the mobile phase is a crucial decision that balances chromatographic resolution with mass spectrometry sensitivity. Trifluoroacetic acid (TFA), formic acid (FA), and difluoroacetic acid (DFA) are common choices, each with distinct advantages and disadvantages.

• Trifluoroacetic Acid (TFA): Traditionally favored for its excellent ion-pairing capabilities, which lead to sharp, symmetrical peaks and high-resolution separations. However, TFA is a strong ion suppressor in the electrospray ionization (ESI) source, significantly reducing the signal intensity in the mass spectrometer.[6]

• Formic Acid (FA): A weaker ion-pairing agent than TFA, resulting in broader peaks and potentially lower chromatographic resolution. Its key advantage is its volatility and minimal ion suppression, making it the preferred choice for maximizing MS signal.[6]

• Difluoroacetic Acid (DFA): Offers a compromise between TFA and FA. As a stronger ion-pairing reagent than FA, DFA can improve peak shape for peptides, while causing less ion suppression than TFA.[7]

Table 1: Comparison of Mobile Phase Modifiers for LC-MS of Peptide Conjugates

Modifier (0.1% v/v)	Chromatographic Performance	MS Signal Intensity	Recommended Use Case
Trifluoroacetic Acid (TFA)	Excellent peak shape, high resolution	Strong Signal Suppression	Primarily for UV-based analysis and purification; not ideal for MS.
Formic Acid (FA)	Good peak shape, moderate resolution	High (Minimal Suppression)	Gold standard for routine LC-MS/MS analysis where sensitivity is key.
Difluoroacetic Acid (DFA)	Very good peak shape, high resolution	Moderate (Less suppression than TFA)	When FA provides insufficient resolution and maximum sensitivity is not required.[8]

Expert Insight: The causality here is a trade-off. TFA's strong pairing with positive charges on the peptide neutralizes them effectively, minimizing secondary interactions with the column stationary phase and sharpening peaks. However, this stable pairing persists into the gas phase, hindering the peptide's ability to acquire a proton and be detected by the MS. FA, being a weaker acid, allows for better protonation in the ESI source. For azidopentanoic acid conjugates, which are often sufficiently retained on a C18 column, the enhanced sensitivity from using FA typically outweighs the slight loss in chromatographic resolution.

Pillar 2: Mass Spectrometry for Unambiguous Identification

Following chromatographic separation, the mass spectrometer provides two crucial pieces of information: the accurate mass of the intact conjugate and the fragmentation pattern (MS/MS) that confirms the peptide sequence and the site of modification.

Workflow for Characterization

The logical flow of analysis ensures comprehensive characterization, from initial confirmation to detailed structural elucidation.

Caption: General LC-MS/MS workflow for peptide conjugate analysis.

Fragmentation Techniques: CID vs. ETD/ECD

The method used to fragment the peptide precursor ion in the gas phase is critical for obtaining comprehensive sequence information.

• Collision-Induced Dissociation (CID): This is the most common fragmentation technique. It involves accelerating the precursor ions and colliding them with an inert gas. CID typically cleaves the peptide backbone at the amide bonds, generating predominantly b- and y-type ions that are used to read the peptide sequence.[9] A significant characteristic when analyzing azide-containing molecules is the potential for a neutral loss of 28 Da (N₂) or 26 Da (azide reduction) during the ionization or fragmentation process, which can be a diagnostic clue but also complicates the spectra.[5][10]

• Electron-Transfer/Capture Dissociation (ETD/ECD): These are non-ergodic fragmentation methods that involve transferring an electron to the multiply charged peptide precursor. This induces cleavage at the N-Cα bond of the peptide backbone, generating c- and z-type ions .[11] The major advantage of ETD/ECD is that labile post-translational modifications, which are often lost during CID, are preserved on the fragment ions.[12] This makes it an excellent alternative or complementary technique for confirming the location of the azidopentanoic acid modification, especially on peptides with labile side chains.

Table 2: Comparison of MS/MS Fragmentation Techniques

Technique	Primary Fragment Ions	Preservation of Modification	Best For
Collision-Induced Dissociation (CID)	b, y	Moderate (risk of neutral loss)	Routine peptide sequencing and initial characterization.[13]
Electron-Transfer Dissociation (ETD)	c, z	Excellent	Confirming modification site, analyzing labile PTMs.[11]

Expert Insight: The choice between CID and ETD is dictated by the information you seek. For routine confirmation of a known conjugate, CID is often sufficient and faster. The observation of a complete y-ion series and b-ion series, with a mass shift on the N-terminal fragment corresponding to the azidopentanoic acid, confirms the structure. However, if the modification site is ambiguous or if the peptide contains other labile modifications (like phosphorylation), ETD is superior. It provides orthogonal fragmentation information that can definitively pinpoint the modification site by preserving the intact modification on the resulting c- and z-ions.[12]

Caption: Common peptide backbone fragmentation sites in MS/MS.

Pillar 3: Self-Validating Experimental Protocols

A robust protocol is a self-validating one. The following methods provide a starting point for analysis, incorporating best practices for ensuring data quality and reproducibility.

Protocol 1: Standard LC-MS/MS Analysis using CID

This protocol is designed for the routine confirmation of azidopentanoic acid-peptide conjugates.

• Sample Preparation:

  • Dissolve the lyophilized peptide conjugate in 0.1% Formic Acid (FA) in water to a final concentration of 1 mg/mL.

  • Vortex briefly to ensure complete dissolution.

  • Dilute the stock solution to 1-10 µM using 0.1% FA in water. The final concentration depends on the ionization efficiency of the peptide.

• LC Method:

  • Column: C18 reversed-phase column (e.g., 2.1 mm ID x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% FA in water.

  • Mobile Phase B: 0.1% FA in acetonitrile.

  • Gradient:

    • 0-5 min: 2% B

    • 5-35 min: 2-50% B (adjust based on peptide hydrophobicity)

    • 35-40 min: 50-95% B

    • 40-45 min: 95% B

    • 45-46 min: 95-2% B

    • 46-55 min: 2% B (re-equilibration)

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• MS Method (ESI-QTOF or Orbitrap):

  • Ionization Mode: Positive.

  • MS1 Scan Range: m/z 300-2000.

  • MS/MS Fragmentation: Data-Dependent Acquisition (DDA) of the top 3 most intense precursor ions.

  • Activation Type: CID.

  • Collision Energy: Use a stepped or rolling collision energy (e.g., 25-45 V) to ensure good fragmentation across different m/z values.

  • Dynamic Exclusion: Exclude precursors for 30 seconds after two acquisitions to allow for the selection of lower-abundance ions.

Protocol 2: Confirmatory Analysis using ETD

This protocol is used to resolve ambiguities in modification site localization.

• Sample Preparation & LC Method: Identical to Protocol 1.

• MS Method (ETD-enabled Ion Trap or Orbitrap):

  • Ionization Mode: Positive.

  • MS1 Scan Range: m/z 300-2000.

  • MS/MS Fragmentation: Data-Dependent Acquisition (DDA) targeting multiply charged precursors (z ≥ 2).

  • Activation Type: ETD with supplemental activation (if available) to improve fragmentation efficiency.

  • ETD Reagent: Fluoranthene radical anions.

  • Reaction Time: Optimize based on the instrument (typically 50-100 ms).

Trustworthiness through Self-Validation: A key validation step is to analyze the unconjugated peptide using the same method. This provides a baseline chromatogram and fragmentation spectrum, making it straightforward to identify the mass shift and altered retention time of the conjugate. The presence of characteristic fragment ions from the unconjugated peptide in the conjugate's MS/MS spectrum validates the core sequence.

Common Challenges and Troubleshooting

• Azide Reduction: The azide group can be reduced to an amine (-NH₂) in the presence of certain reagents or sometimes within the ion source, leading to a mass loss of 26 Da (N₂H₂).[5] If you observe a species with a mass 26 Da lower than your target, consider this possibility.

• Neutral Loss of N₂: A loss of 28 Da from the precursor or fragment ions can be observed, particularly with higher CID energy.[10] This is a diagnostic sign of an azide-containing molecule but can reduce the abundance of sequence-informative ions.

• Poor Peak Shape: If peak tailing or broadening occurs even with FA, it may be due to secondary interactions between the peptide and the column.[14] Consider using a column with a different stationary phase (e.g., Phenyl-Hexyl) or switching to a modifier like DFA.

By systematically applying these comparative strategies and robust protocols, researchers can achieve confident and comprehensive characterization of azidopentanoic acid-peptide conjugates, ensuring the integrity and quality of their work in drug discovery and development.

References

• Johnson, H., & Eyers, C. E. (2010). Analysis of post-translational modifications by LC-MS/MS. Methods in Molecular Biology.
• Parker, C. G., & Pratt, M. R. (2015).
• Johnson, H., & Eyers, C. E. (2010). Analysis of Post-translational Modifications by LC-MS/MS.
• Domagalska, M. (2011). LC-MS for the Identification of Post-Translational Modifications of Proteins. The Royal Society of Chemistry.
• Coon, J. J., et al. (2009). Methods for analyzing peptides and proteins on a chromatographic timescale by electron-transfer dissociation mass spectrometry.
• Agilent Technologies. (2024).
• BenchChem. (2025). Purification Strategies for Azide-Modified Peptides by HPLC. BenchChem Technical Support Center.
• Bachem. (2021).
• Gubbens, J., et al. (2009). Selective Enrichment of Azide-Containing Peptides from Complex Mixtures. Molecular & Cellular Proteomics.
• Smith, L. E., & Rogowska-Wrzesinska, A. (2020). The challenge of detecting modifications on proteins. Essays in Biochemistry.
• Arnott, L. K., et al. (2007). MALDI-TOF Mass Spectral Characterization of Polymers Containing an Azide Group: Evidence of Metastable Ions. Journal of the American Society for Mass Spectrometry.
• Barnes, S., & Renfrow, M. (2011).
• Aragen Life Sciences. (n.d.).
• Matrix Science. (n.d.).
• Thermo Fisher Scientific. (n.d.). LC-MS/MS Strategies for Impurity profiling of Peptide API. Thermo Fisher Scientific.
• Nguyen, J. M., et al. (2019). High sensitivity LC-MS profiling of antibody-drug conjugates with difluoroacetic acid ion pairing. Taylor & Francis Online.
• Agilent Technologies. (2024). Peptide Drug Stability Analysis Using Agilent InfinityLab LC/MSD and OpenLab CDS. Agilent.

Sources

• 1. bachem.com [bachem.com]
• 2. The challenge of detecting modifications on proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. enovatia.com [enovatia.com]
• 4. books.rsc.org [books.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. lcms.cz [lcms.cz]
• 9. Mascot help: Peptide fragmentation [matrixscience.com]
• 10. MALDI-TOF Mass Spectral Characterization of Polymers Containing an Azide Group: Evidence of Metastable Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Methods for analyzing peptides and proteins on a chromatographic timescale by electron-transfer dissociation mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. uab.edu [uab.edu]
• 14. Peptide Bioanalysis Using LC-MS/MS: Challenges and Strategies - Aragen Life Sciences [aragen.com]